2,2,2-Trichloro-1-ethoxyethanol

• CAS: 515-83-3

Core Science & Biosynthesis

An In-depth Technical Guide to 2,2,2-Trichloro-1-ethoxyethanol (CAS 515-83-3)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of 2,2,2-Trichloro-1-ethoxyethanol (CAS Number: 515-83-3), a chlorinated organic compound with applications as a pharmaceutical and pesticide intermediate.[1] This document details its physicochemical characteristics, outlines standard experimental protocols for their determination, and explores its biological significance through its metabolic pathways.

Core Physicochemical Properties

2,2,2-Trichloro-1-ethoxyethanol is a white to light yellow crystalline powder under standard conditions.[2][3][4][5] It is also known by several synonyms, including Chloral ethylalcoholate, Trichloroacetaldehyde monoethylacetal, and Ethanol chloral hemiacetal.[6] The quantitative physicochemical properties of this compound are summarized in the table below for ease of reference and comparison.

Property	Value	Units
Molecular Formula	C₄H₇Cl₃O₂
Molecular Weight	193.46	g/mol
CAS Number	515-83-3
Appearance	White to light yellow crystalline powder
Melting Point	47 - 56.5	°C
Boiling Point	110 - 116	°C (at 760 mmHg)
Density	1.454	g/cm³
Flash Point	48.9	°C
Water Solubility	Slightly soluble
Refractive Index	1.488
LogP (Octanol/Water Partition Coefficient)	1.71150
Polar Surface Area (PSA)	29.46000	Ų

Experimental Protocols

The determination of the physicochemical properties of a compound like 2,2,2-Trichloro-1-ethoxyethanol follows standardized laboratory procedures. Below are detailed methodologies for key experiments.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a critical indicator of purity and can be determined using a melting point apparatus.

Methodology:

• Sample Preparation: A small amount of the finely powdered 2,2,2-Trichloro-1-ethoxyethanol is packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a heating block or an oil bath (such as in a Thiele tube apparatus) alongside a calibrated thermometer.

• Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the temperature approaches the expected melting point.

• Observation: The temperature at which the first drop of liquid appears (the onset of melting) and the temperature at which the last crystal melts are recorded. This range represents the melting point. A narrow melting range (0.5-1 °C) is indicative of a pure compound.[7]

Boiling Point Determination (Thiele Tube Method)

For compounds that are liquid at or near room temperature or have a relatively low boiling point, the Thiele tube method provides a simple and efficient means of determination.

Methodology:

• Sample Preparation: A small amount of the substance is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube with the open end submerged in the liquid.

• Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a Thiele tube containing a high-boiling point oil (e.g., mineral oil).

• Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample evenly.

• Observation: As the liquid is heated, air trapped in the capillary tube will be expelled, forming a stream of bubbles. The heating is continued until a steady stream of bubbles emerges. The heat is then removed, and the liquid is allowed to cool. The boiling point is the temperature at which the liquid is drawn back into the capillary tube.[8]

Solubility Determination

The solubility of a substance in various solvents provides insight into its polarity and potential applications.

Methodology:

• Solvent Selection: A range of solvents with varying polarities is chosen, including water, ethanol, and diethyl ether.

• Procedure: A small, measured amount of 2,2,2-Trichloro-1-ethoxyethanol (e.g., 10 mg) is placed in a test tube. A specific volume of the solvent (e.g., 1 mL) is added incrementally with agitation.

• Observation: The substance is classified as soluble if it completely dissolves at a certain concentration (e.g., > 30 mg/mL), slightly soluble if a smaller amount dissolves (e.g., 1-30 mg/mL), and insoluble if very little to none dissolves (e.g., < 1 mg/mL). For 2,2,2-Trichloro-1-ethoxyethanol, it is noted as being slightly soluble in water.[2][4][5]

Biological Significance and Metabolic Pathway

2,2,2-Trichloro-1-ethoxyethanol is a hemiacetal of chloral. Hemiacetals are known to be in equilibrium with their corresponding aldehyde and alcohol. In a biological context, it is plausible that 2,2,2-Trichloro-1-ethoxyethanol acts as a prodrug, releasing chloral, which is then rapidly metabolized to 2,2,2-trichloroethanol. 2,2,2-trichloroethanol is the primary active metabolite of the sedative-hypnotic drug chloral hydrate and is responsible for its pharmacological effects.[9][10] The active metabolite, 2,2,2-trichloroethanol, is known to be an agonist for the TREK-1 and TRAAK K2P potassium channels.[11]

The following diagram illustrates the proposed metabolic conversion of 2,2,2-Trichloro-1-ethoxyethanol and the subsequent action of its active metabolite.

Caption: Proposed metabolic pathway of 2,2,2-Trichloro-1-ethoxyethanol.

The following diagram illustrates a general experimental workflow for the determination of the melting point of a solid organic compound like 2,2,2-Trichloro-1-ethoxyethanol.

Caption: Experimental workflow for melting point determination.

References

• 1. innospk.com [innospk.com]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 2,2,2-TRICHLORO-1-ETHOXYETHANOL CAS#: 515-83-3 [m.chemicalbook.com]
• 5. 2,2,2-TRICHLORO-1-ETHOXYETHANOL | 515-83-3 [amp.chemicalbook.com]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 2,2,2-Trichloroethanol - Wikipedia [en.wikipedia.org]
• 10. Chloral hydrate - Wikipedia [en.wikipedia.org]
• 11. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to 2,2,2-Trichloro-1-ethoxyethanol: Structure, Properties, and Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, physicochemical properties, and primary applications of 2,2,2-Trichloro-1-ethoxyethanol. While direct biological activity and its role in signaling pathways are not extensively documented, its utility as a key chemical intermediate in organic synthesis is well-established.

Core Molecular and Physical Data

2,2,2-Trichloro-1-ethoxyethanol, also known as chloral alcoholate, is a hemiacetal derivative of chloral and ethanol.[1] Its chemical and physical properties are summarized in the tables below.

Identifier	Value
IUPAC Name	2,2,2-Trichloro-1-ethoxyethanol
Synonyms	Chloral alcoholate, Chloral ethyl hemiacetal, Trichloroacetaldehyde monoethylacetal
CAS Number	515-83-3
Molecular Formula	C₄H₇Cl₃O₂[1]
Canonical SMILES	CCOC(O)C(Cl)(Cl)Cl
InChI	InChI=1S/C4H7Cl3O2/c1-2-9-3(8)4(5,6)7/h3,8H,2H2,1H3

Property	Value
Molecular Weight	193.46 g/mol [1]
Appearance	White to light yellow crystalline powder[2]
Melting Point	55-57 °C
Boiling Point	115 °C at 19 mmHg
Solubility	Slightly soluble in water[2]

Molecular Structure

The molecular structure of 2,2,2-Trichloro-1-ethoxyethanol features a central carbon atom bonded to a hydroxyl group, an ethoxy group, a hydrogen atom, and a trichloromethyl group. This structure is key to its primary application as a stable and manageable precursor to chloral in chemical reactions.

Molecular structure of 2,2,2-Trichloro-1-ethoxyethanol

Synthetic Applications and Experimental Protocols

The primary utility of 2,2,2-Trichloro-1-ethoxyethanol in a research and development setting is as a stable, crystalline, and less volatile surrogate for chloral (trichloroacetaldehyde).[3] Chloral itself is a regulated and difficult-to-handle liquid. The use of its solid ethoxyethanol derivative provides a safer and more convenient method for introducing the trichloromethyl group in various synthetic transformations.

Experimental Protocol: Synthesis of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one

A notable application of 2,2,2-Trichloro-1-ethoxyethanol is in the synthesis of chiral auxiliaries, such as the one derived from L-proline. The following is a detailed experimental protocol for this reaction.[3]

Materials:

• L(-)-Proline

• 2,2,2-Trichloro-1-ethoxyethanol

• Chloroform

Procedure:

• A suspension of L(-)-proline (1.0 eq) is prepared in chloroform in a round-bottomed flask equipped with a magnetic stirrer.

• To this suspension, 2,2,2-Trichloro-1-ethoxyethanol (1.2 eq) is added.

• The reaction mixture is stirred at room temperature.

• The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the L(-)-proline spot. The reaction typically requires 15-19 hours to reach completion, during which the appearance of the mixture changes from a milky, opaque solution to an orange solution.[3]

• Upon completion, the product, (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one, can be isolated and purified using standard techniques.

Workflow for the synthesis of an oxazolinone using 2,2,2-Trichloro-1-ethoxyethanol.

Biological Activity and Signaling Pathways

A thorough review of the scientific literature reveals a significant lack of information regarding the direct biological activity, mechanism of action, or involvement in specific signaling pathways of 2,2,2-Trichloro-1-ethoxyethanol. Its primary role appears to be confined to that of a chemical reagent in organic synthesis.

It is crucial to distinguish 2,2,2-Trichloro-1-ethoxyethanol from the related compound, 2,2,2-Trichloroethanol . The latter is a known metabolite of the sedative-hypnotic drug chloral hydrate and exhibits biological activity as a central nervous system depressant. However, this biological profile should not be extrapolated to 2,2,2-Trichloro-1-ethoxyethanol.

Conclusion

2,2,2-Trichloro-1-ethoxyethanol is a valuable reagent for organic synthesis, serving as a safe and practical surrogate for chloral. Its well-defined molecular structure and physical properties make it a reliable component in the synthesis of complex molecules. For researchers and professionals in drug development, its utility lies in its application as a building block rather than as a biologically active agent itself. Future research could explore potential, as-yet-undiscovered biological effects, but based on current knowledge, its application is firmly in the domain of synthetic chemistry.

References

• 1. scbt.com [scbt.com]
• 2. 2,2,2-TRICHLORO-1-ETHOXYETHANOL | 515-83-3 [amp.chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

synthesis of 2,2,2-Trichloro-1-ethoxyethanol from chloral

An In-depth Technical Guide to the Synthesis of 2,2,2-Trichloro-1-ethoxyethanol from Chloral

Introduction

2,2,2-Trichloro-1-ethoxyethanol, also known as chloral alcoholate or the ethyl hemiacetal of chloral, is an organic compound with the chemical formula C4H7Cl3O2.[1][2] It is formed through the reaction of chloral (trichloroacetaldehyde) with ethanol.[3][4] This compound serves as a stable, crystalline solid that can be used as a safer and more manageable surrogate for chloral, which is a regulated and difficult-to-obtain liquid.[5][6] In organic synthesis, it functions as a masked form of chloral and is utilized in the preparation of various other compounds.[5] This guide provides a comprehensive overview of its synthesis, including the reaction mechanism, a detailed experimental protocol, and relevant quantitative data.

Reaction Synthesis and Mechanism

The synthesis of 2,2,2-Trichloro-1-ethoxyethanol is a straightforward nucleophilic addition reaction. Chloral, an aldehyde with the formula Cl3CCHO, readily reacts with ethanol (CH3CH2OH) to form the corresponding hemiacetal adduct.[3]

Overall Reaction:

C2HCl3O (Chloral) + C2H6O (Ethanol) ⇌ C4H7Cl3O2 (2,2,2-Trichloro-1-ethoxyethanol)[4]

The reaction mechanism involves the nucleophilic attack of the oxygen atom from the hydroxyl group of ethanol on the electrophilic carbonyl carbon of chloral. The electron-withdrawing effect of the trichloromethyl group makes the carbonyl carbon of chloral particularly electrophilic and susceptible to this attack. This is followed by proton transfer to the carbonyl oxygen, resulting in the formation of the hemiacetal. The reaction is typically reversible.

Quantitative Data

The physical and chemical properties of 2,2,2-Trichloro-1-ethoxyethanol are summarized in the table below.

Property	Value	References
Molecular Formula	C4H7Cl3O2	[1][2]
Molecular Weight	193.46 g/mol	[1][2]
Appearance	White to light yellow crystalline powder/needles	[2][6]
CAS Number	515-83-3	[1]
Melting Point	47 - 56.5 °C	[6][7][8]
Boiling Point	116 °C at 760 mmHg	[6][8]
Density	1.454 g/cm³	[6]
Solubility	Slightly soluble in water	[2]
Synonyms	Chloral alcoholate, Chloral ethyl hemiacetal	[7][8]

Experimental Protocol

The following is a generalized experimental protocol for the .

Materials and Equipment:

• Chloral (Trichloroacetaldehyde)

• Anhydrous Ethanol

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Crystallization dish

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, place anhydrous ethanol.

• Addition of Chloral: Cool the flask containing ethanol in an ice bath. While stirring, slowly add an equimolar amount of chloral dropwise to the cold ethanol. The reaction is exothermic, and maintaining a low temperature is crucial to control the reaction rate.

• Reaction: Continue stirring the mixture in the ice bath for 1-2 hours after the addition is complete to ensure the reaction goes to completion. The product, being a solid, may start to precipitate out of the solution.

• Isolation of Product: Remove the excess ethanol solvent under reduced pressure using a rotary evaporator. This will yield the crude solid product.

• Purification (Recrystallization): The crude 2,2,2-Trichloro-1-ethoxyethanol can be purified by recrystallization from a suitable solvent, such as a minimal amount of cold ethanol or a hexane/ethanol mixture. Dissolve the crude product in a minimum amount of warm solvent, then allow it to cool slowly to form crystals.

• Drying: Collect the purified crystals by filtration and wash them with a small amount of cold solvent. Dry the crystals under vacuum to remove any residual solvent. The final product should be a white crystalline solid.[2]

Mandatory Visualizations

Caption: Reaction pathway for the synthesis of 2,2,2-Trichloro-1-ethoxyethanol.

Caption: General experimental workflow for the synthesis and purification.

References

• 1. 2,2,2-Trichloro-1-ethoxy ethanol [webbook.nist.gov]
• 2. 2,2,2-TRICHLORO-1-ETHOXYETHANOL CAS#: 515-83-3 [m.chemicalbook.com]
• 3. Chloral - Wikipedia [en.wikipedia.org]
• 4. 2,2,2-Trichloro-1-ethoxy ethanol [webbook.nist.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. CAS Common Chemistry [commonchemistry.cas.org]
• 8. 2,2,2-TRICHLORO-1-ETHOXYETHANOL | 515-83-3 [amp.chemicalbook.com]

The Solubility Profile of 2,2,2-Trichloro-1-ethoxyethanol: A Technical Guide for Researchers

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2,2,2-Trichloro-1-ethoxyethanol (CAS No. 515-83-3), a compound utilized as a pharmaceutical intermediate and in the production of fluorine plastics.[1][2][3] This document compiles available solubility data, outlines detailed experimental methodologies for solubility determination, and presents a logical workflow for these procedures.

Physicochemical Properties

2,2,2-Trichloro-1-ethoxyethanol is a white to light yellow crystalline powder.[1][2][3] It is recognized as a hygroscopic substance, meaning it readily absorbs moisture from the atmosphere.[3]

Key Physicochemical Data:

• Molecular Formula: C₄H₇Cl₃O₂[1]

• Molecular Weight: 193.46 g/mol [1]

• Melting Point: ~47 °C[1][4]

• Boiling Point: ~116 °C[1]

• Density: ~1.454 g/cm³[4]

Solubility Data

Quantitative solubility data for 2,2,2-Trichloro-1-ethoxyethanol is not widely available in published literature. However, qualitative assessments consistently describe its solubility in aqueous and organic media. The following table summarizes the available information. A structurally related compound, 2,2,2-Trichloroethanol, is noted to be soluble in water, ethanol, and ether, which may suggest similar behavior for the title compound.[5]

Solvent	CAS No.	Solubility Classification	Quantitative Data (at STP)
Water	7732-18-5	Slightly Soluble[1][2][3]	Data not available
Ethanol	64-17-5	Soluble	Data not available
Diethyl Ether	60-29-7	Soluble	Data not available

*Based on the general solubility of the related compound 2,2,2-Trichloroethanol in organic solvents.

Experimental Protocol for Solubility Determination

The following protocol provides a standardized method for determining the solubility of a solid compound like 2,2,2-Trichloro-1-ethoxyethanol in various solvents. This methodology is adapted from standard laboratory procedures for qualitative and semi-quantitative solubility analysis.

3.1 Materials and Equipment

• 2,2,2-Trichloro-1-ethoxyethanol

• Calibrated analytical balance

• Vortex mixer

• Small test tubes (e.g., 13x100 mm)

• Graduated pipettes or micropipettes

• Selection of solvents (e.g., deionized water, ethanol, methanol, acetone, ethyl acetate, hexane)

• Constant temperature bath or shaker

3.2 Procedure: Equilibrium Solubility Method

• Preparation: Label a series of test tubes, one for each solvent to be tested.

• Solute Addition: Accurately weigh and add a specific amount of 2,2,2-Trichloro-1-ethoxyethanol (e.g., 25 mg) to each test tube.[6]

• Solvent Addition: Add a small, precise volume of the selected solvent (e.g., 0.25 mL) to the first test tube.

• Equilibration: Cap the test tube and agitate it vigorously using a vortex mixer for 60-120 seconds.[7] Place the tube in a constant temperature bath (e.g., 25 °C) for a set period (e.g., 24 hours) to ensure equilibrium is reached. Intermittent shaking is recommended.

• Observation: After the equilibration period, visually inspect the solution.

  • Soluble: The solid has completely dissolved, and the solution is clear.

  • Insoluble/Slightly Soluble: Solid particles remain visible, or the solution is cloudy/turbid.

• Incremental Solvent Addition: If the compound is not fully dissolved, add another measured aliquot of the solvent (e.g., 0.25 mL), bringing the total volume to 0.50 mL. Repeat steps 4 and 5.

• Continuation: Continue adding solvent in measured increments (e.g., up to a total volume of 3.0 mL) until the solid is completely dissolved or it becomes clear that the compound is insoluble at this concentration.[6]

• Classification: The solubility can be classified based on the volume of solvent required to dissolve the initial mass of the solute. For example, a common classification scheme defines solubility as:

  • Very Soluble: < 1 part solvent needed for 1 part solute.

  • Freely Soluble: 1-10 parts solvent needed.

  • Soluble: 10-30 parts solvent needed.

  • Sparingly Soluble: 30-100 parts solvent needed.

  • Slightly Soluble: 100-1000 parts solvent needed.

  • Very Slightly Soluble: 1000-10,000 parts solvent needed.

  • Practically Insoluble: > 10,000 parts solvent needed.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the systematic determination of a compound's solubility profile.

Caption: Workflow for qualitative solubility classification.

References

• 1. 2,2,2-TRICHLORO-1-ETHOXYETHANOL | 515-83-3 [amp.chemicalbook.com]
• 2. 2,2,2-TRICHLORO-1-ETHOXYETHANOL | 515-83-3 [chemicalbook.com]
• 3. 2,2,2-TRICHLORO-1-ETHOXYETHANOL CAS#: 515-83-3 [m.chemicalbook.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. fishersci.com [fishersci.com]
• 7. chemicalbook.com [chemicalbook.com]

2,2,2-Trichloro-1-ethoxyethanol safety data sheet and handling precautions

An In-depth Technical Guide to the Safe Handling of 2,2,2-Trichloro-1-ethoxyethanol

This guide provides comprehensive safety data and handling precautions for 2,2,2-Trichloro-1-ethoxyethanol (CAS 515-83-3), intended for researchers, scientists, and drug development professionals. It includes a summary of physical and chemical properties, toxicological data, hazard identification, and detailed handling procedures.

Chemical and Physical Properties

2,2,2-Trichloro-1-ethoxyethanol is a white to light yellow crystalline powder.[1][2][3] It is slightly soluble in water and hygroscopic.[1][2][3]

Property	Value	Source(s)
Molecular Formula	C₄H₇Cl₃O₂	[1][4][5]
Molecular Weight	193.46 g/mol	[1][5]
CAS Number	515-83-3	[1][4][6]
EINECS Number	208-211-1	[1][5]
Appearance	White to light yellow crystalline powder	[1][2][3][5]
Melting Point	47 °C to 56.5 °C	[1][5][6][7]
Boiling Point	110 °C to 116 °C	[1][5][6]
Density	1.143 g/cm³ to 1.454 g/cm³	[1][5]
Flash Point	48.9 °C to 116 °C	[1][5][7]
Water Solubility	Slightly soluble	[1][2][3]

Toxicological Data

The primary toxicological concern with 2,2,2-Trichloro-1-ethoxyethanol is its moderate toxicity if ingested.[1][2][3]

Parameter	Value	Species	Route	Source(s)
LD50	880 mg/kg	Rat	Oral	[1]

Experimental Protocol for Oral LD50 in Rats

While the specific study for the cited LD50 value of 880 mg/kg is not detailed in the readily available safety documents, a general protocol for determining acute oral toxicity (as per OECD Guideline 423) would involve the following steps:

• Animal Selection: Healthy, young adult rats of a single strain are used.

• Housing and Acclimatization: Animals are housed in standard laboratory conditions and acclimatized for at least 5 days before the experiment.

• Fasting: Animals are fasted (food, but not water) overnight before administration of the substance.

• Dose Administration: A single dose of 2,2,2-Trichloro-1-ethoxyethanol, dissolved or suspended in a suitable vehicle, is administered by oral gavage.

• Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

• Necropsy: A gross necropsy of all animals is performed at the end of the observation period.

• Data Analysis: The LD50 value is calculated using appropriate statistical methods based on the observed mortality at different dose levels.

Hazard Identification and Safety Precautions

2,2,2-Trichloro-1-ethoxyethanol is classified as harmful if swallowed.[8][9] When heated to decomposition, it emits toxic fumes of hydrogen chloride.[1][2][3]

GHS Hazard Statements:

• H301/H302: Toxic or Harmful if swallowed.[8][9]

• H318: Causes serious eye damage.[10][11][12]

• H336: May cause drowsiness or dizziness.[10][11]

Precautionary Statements:

A comprehensive set of precautionary measures should be followed when handling this compound.[2][8][10][11]

Category	Precautionary Statement Code	Description
Prevention	P261	Avoid breathing dust/fume/gas/mist/vapors/spray.[10][11]
P264	Wash hands and skin thoroughly after handling.[2][8][10][11]
P270	Do not eat, drink or smoke when using this product.[2][8][10][11]
P271	Use only outdoors or in a well-ventilated area.[10]
P280	Wear protective gloves/protective clothing/eye protection/face protection.[10][11][13]
Response	P301 + P312 + P330	IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth.[10][11]
P304 + P340 + P312	IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER/doctor if you feel unwell.[10]
P305 + P351 + P338 + P310	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER/doctor.[10][11]
Storage	P403 + P233	Store in a well-ventilated place. Keep container tightly closed.[10]
P405	Store locked up.[2][8][10]
Disposal	P501	Dispose of contents/container to an approved waste disposal plant.[8][10]

Handling and Storage

Proper handling and storage are crucial to minimize risks.

Handling:

• Handle in accordance with good industrial hygiene and safety practices.[13]

• Ensure adequate ventilation.[13][14]

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[4][13]

• Avoid contact with skin, eyes, and clothing.[13][15]

• Do not breathe dust or vapors.[13]

• Keep away from open flames, hot surfaces, and sources of ignition.[13][14]

Storage:

• Store in a cool, dry, well-ventilated place.[10][15]

• Keep the container tightly closed.[10][15]

• Store locked up.[2][8][10]

• The material is hygroscopic, so protect it from moisture.[1][14]

First Aid Measures

In case of exposure, follow these first aid procedures:

• If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately.[8]

• In Case of Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. Get medical attention if irritation develops.[13][15]

• In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Immediate medical attention is required.[13]

• If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[8][15]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[14]

• Specific Hazards: Combustible material.[14] Containers may explode when heated.[13][14] Thermal decomposition can release irritating and toxic gases such as hydrogen chloride, carbon monoxide, and carbon dioxide.[13][14]

• Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective gear.[13][14]

Logical Workflow for Safe Handling

Caption: A logical workflow for the safe handling of 2,2,2-Trichloro-1-ethoxyethanol.

Hazard Control Hierarchy

Caption: A hierarchy of controls to mitigate hazards associated with 2,2,2-Trichloro-1-ethoxyethanol.

References

• 1. 2,2,2-TRICHLORO-1-ETHOXYETHANOL CAS#: 515-83-3 [m.chemicalbook.com]
• 2. 2,2,2-TRICHLORO-1-ETHOXYETHANOL | 515-83-3 [amp.chemicalbook.com]
• 3. 2,2,2-TRICHLORO-1-ETHOXYETHANOL | 515-83-3 [chemicalbook.com]
• 4. CAS 515-83-3: 2,2,2-Trichloro-1-ethoxyethanol | CymitQuimica [cymitquimica.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. 2,2,2-TRICHLORO-1-ETHOXYETHANOL | CAS: 515-83-3 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. Chloral alcoholate | C4H7Cl3O2 | CID 10587 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. 2,2,2-Trichloroethanol CAS 115-20-8 | 808610 [merckmillipore.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. fishersci.com [fishersci.com]
• 14. bio.vu.nl [bio.vu.nl]
• 15. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

The Synthetic Versatility of 2,2,2-Trichloro-1-ethoxyethanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,2-Trichloro-1-ethoxyethanol, a stable and crystalline solid, serves as a crucial and safer surrogate for the volatile and regulated aldehyde, chloral. This technical guide explores its significant applications in organic synthesis, providing detailed experimental protocols, quantitative data, and visual representations of key transformations. Its utility as a versatile building block, particularly in the construction of complex heterocyclic systems and the synthesis of agrochemicals, makes it a valuable reagent in the modern synthetic chemist's toolkit.

Physicochemical Properties

A summary of the key physicochemical properties of 2,2,2-Trichloro-1-ethoxyethanol is presented in the table below.

Property	Value
CAS Number	515-83-3
Molecular Formula	C4H7Cl3O2
Molecular Weight	193.46 g/mol
Appearance	White to light yellow crystalline powder
Melting Point	47 °C
Boiling Point	116 °C
Solubility	Slightly soluble in water

Core Applications in Organic Synthesis

The primary utility of 2,2,2-Trichloro-1-ethoxyethanol in organic synthesis stems from its ability to act as a stable and convenient source of chloral. This is particularly advantageous as chloral itself is a gas and is often handled as its less reactive hydrate.

Synthesis of Chiral Auxiliaries: The Proline Adduct

A prominent application of 2,2,2-Trichloro-1-ethoxyethanol is in the diastereoselective synthesis of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one, a valuable chiral auxiliary for the asymmetric synthesis of α-amino acids.[1] This reaction proceeds by the condensation of L-proline with 2,2,2-Trichloro-1-ethoxyethanol, which serves as an in-situ source of chloral.[1]

Reaction Scheme:

Caption: Synthesis of the proline-derived oxazolinone.

Experimental Protocol: Synthesis of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one [1]

• Materials:

  • L-Proline (11.55 g, 100.3 mmol)

  • 2,2,2-Trichloro-1-ethoxyethanol (23.27 g, 120.3 mmol)

  • Chloroform (500 mL)

• Procedure:

  • To a suspension of L-proline in chloroform in a 1000-mL round-bottomed flask equipped with a magnetic stirrer, add 2,2,2-trichloro-1-ethoxyethanol.

  • The reaction mixture is heated to reflux. The reaction progress can be monitored by thin-layer chromatography.

  • Upon completion, the reaction mixture is cooled, and the product is isolated and purified by recrystallization.

Quantitative Data:

Reactant	Molar Equiv.	Yield (%)	Purity/ee
L-Proline	1.0	80-82	>99% ee
2,2,2-Trichloro-1-ethoxyethanol	1.2

Intermediate in Agrochemical Synthesis

2,2,2-Trichloro-1-ethoxyethanol is a key intermediate in the industrial production of organophosphate insecticides, namely trichlorfon and dichlorvos.[1][2] In these syntheses, it again serves as a more manageable source of chloral.

Trichlorfon is synthesized via the condensation of chloral (generated from 2,2,2-trichloro-1-ethoxyethanol) with dimethyl phosphite.

Reaction Scheme:

Caption: Synthesis of the insecticide Trichlorfon.

General Experimental Conditions:

The reaction is typically carried out by adding dimethyl phosphite to trichloroacetaldehyde (chloral).[3][4] When using 2,2,2-trichloro-1-ethoxyethanol, it would be expected to decompose to chloral under the reaction conditions. The reaction is exothermic and often requires cooling to maintain a temperature of 70-95 °C.[3]

Dichlorvos can be produced from trichlorfon via dehydrochlorination in the presence of a base.

Reaction Scheme:

Caption: Conversion of Trichlorfon to Dichlorvos.

General Experimental Conditions:

The conversion of trichlorfon to dichlorvos is achieved by treatment with an alkaline solution.[5][6]

Preparation of 2,2,2-Trichloro-1-ethoxyethanol

2,2,2-Trichloro-1-ethoxyethanol is readily prepared by the reaction of chloral (or its hydrate) with ethanol.[7]

Reaction Scheme:

Caption: Synthesis of 2,2,2-Trichloro-1-ethoxyethanol.

General Experimental Protocol:

• Materials:

  • Chloral hydrate

  • Ethanol

  • Concentrated sulfuric acid (for dehydration of chloral hydrate, if starting from it)

• Procedure:

  • If starting with chloral hydrate, it is first dehydrated by careful distillation from concentrated sulfuric acid to yield anhydrous chloral.

  • Anhydrous chloral is then reacted with ethanol. The reaction is typically exothermic and may require cooling.

  • The resulting 2,2,2-trichloro-1-ethoxyethanol can be purified by distillation or recrystallization.

Conclusion

2,2,2-Trichloro-1-ethoxyethanol stands out as a valuable and practical reagent in organic synthesis. Its primary role as a stable and convenient precursor to chloral facilitates the synthesis of complex chiral molecules and important agrochemicals. The detailed protocols and reaction schemes provided in this guide are intended to equip researchers and professionals in the chemical and pharmaceutical industries with the necessary information to effectively utilize this versatile compound in their synthetic endeavors. The continued exploration of its reactivity is likely to unveil further applications in the construction of novel and functional molecules.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CN102464674B - Preparation method of trichlorfon - Google Patents [patents.google.com]
• 3. CN102649798A - One-pot process for synthesizing dichlorvos and a-hydroxyl phosphonic dichloride with phosphorus trichloride as substrate - Google Patents [patents.google.com]
• 4. prepchem.com [prepchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesized novel chromogenic reagent and sensor: Detection and identification of dichlorvos - PMC [pmc.ncbi.nlm.nih.gov]
• 7. downloads.regulations.gov [downloads.regulations.gov]

A Technical Guide to the Historical Research Applications of 2,2,2-Trichloro-1-ethoxyethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,2-Trichloro-1-ethoxyethanol, also known by synonyms such as chloral alcoholate and chloral ethylalcoholate, is a chemical compound with the formula C₄H₇Cl₃O₂.[1] Historically and presently, its primary role has been as an intermediate in the industrial synthesis of pesticides, such as dichlorvos and trichlorfon, and in the production of pharmaceuticals and fluoroplastics.[2][3]

While its direct use in research has been limited, this technical guide explores a notable historical application of 2,2,2-Trichloro-1-ethoxyethanol as a safer and more readily available surrogate for chloral (trichloroacetaldehyde) in organic synthesis. The majority of toxicological and pharmacological research has focused on its related compounds, chloral hydrate and its active metabolite, 2,2,2-trichloroethanol. This guide will focus on the documented use of 2,2,2-Trichloro-1-ethoxyethanol as a research chemical, providing a detailed experimental protocol and workflow.

Application in Organic Synthesis: A Chloral Surrogate

A significant research application of 2,2,2-Trichloro-1-ethoxyethanol has been its use as a substitute for chloral in the synthesis of complex organic molecules.[4] Chloral is a regulated substance, making it difficult to obtain for laboratory use.[4] 2,2,2-Trichloro-1-ethoxyethanol serves as a stable, crystalline solid that can be used as a "masked" form of chloral, providing a practical and scalable alternative for specific synthetic procedures.[4]

One well-documented example is its use in the synthesis of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one, an intermediate for creating optically active α-branched proline amino acids.[4]

Data Presentation

The following table summarizes the quantitative data for the synthesis of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one using 2,2,2-Trichloro-1-ethoxyethanol as a chloral surrogate, based on a procedure from Organic Syntheses.[4]

Reactant/Product	Chemical Formula	Molecular Weight ( g/mol )	Amount (g)	Moles (mmol)	Purity
L(-)-Proline	C₅H₉NO₂	115.13	11.55	100.3	99+%
2,2,2-Trichloro-1-ethoxyethanol	C₄H₇Cl₃O₂	193.46	23.27	120.3	98%
Chloroform	CHCl₃	119.38	500 mL (solvent)	-	ACS grade
(3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one	C₇H₈Cl₃NO₂	259.50	21.0-21.8	81-84 (yield)	-

Experimental Protocol

The following is a detailed methodology for the synthesis of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one.[4]

Materials:

• L(-)-Proline (99+%)

• 2,2,2-Trichloro-1-ethoxyethanol (98%)

• Chloroform (ACS grade)

• 1000-mL single-necked, round-bottomed flask

• Magnetic stirring bar

• Heating mantle

• Rotary evaporator

Procedure:

• A suspension of L(-)-proline (11.55 g, 100.3 mmol) in chloroform (500 mL) is prepared in a 1000-mL round-bottomed flask equipped with a magnetic stirring bar.

• To this suspension, 2,2,2-trichloro-1-ethoxyethanol (23.27 g, 120.3 mmol) is added.

• The flask is fitted with a reflux condenser and the mixture is heated to reflux.

• The reaction progress is monitored, which typically takes 15-19 hours. During this time, the appearance of the solution changes from a milky opaque to an orange color. The completion of the reaction can be monitored by observing the disappearance of L(-)-Proline using reverse-phase thin-layer chromatography.

• Once the reaction is complete, the heating is discontinued.

• The volatile organic solvent (chloroform) is removed under reduced pressure using a rotary evaporator.

Mandatory Visualization

Caption: Synthesis Workflow Diagram.

Conclusion

References

• 1. scbt.com [scbt.com]
• 2. innospk.com [innospk.com]
• 3. 2,2,2-TRICHLORO-1-ETHOXYETHANOL | 515-83-3 [amp.chemicalbook.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

Application Notes and Protocols: 2,2,2-Trichloroethyl (TCE) Group for Carboxyl Protection

A Clarification on Reagents: Initial interest in 2,2,2-trichloro-1-ethoxyethanol for carboxylic acid protection should be redirected toward the more established reagent, 2,2,2-trichloroethanol . While 2,2,2-trichloro-1-ethoxyethanol serves as a valuable synthetic precursor, acting as a stable equivalent of chloral, it is 2,2,2-trichloroethanol that is employed to install the 2,2,2-trichloroethyl (TCE) protecting group on carboxylic acids.[1][2][3] This document provides detailed application notes and protocols for the use of the TCE group in protecting carboxylic acids, a critical step in many complex organic syntheses.[4]

The 2,2,2-trichloroethyl (TCE) group is a robust and versatile protecting group for carboxylic acids, valued for its stability across a range of reaction conditions and its selective removal under specific reductive cleavage.[3][5] The presence of the trichloromethyl moiety allows for straightforward monitoring of reactions by ¹H NMR spectroscopy, with the methylene protons of the TCE ester typically appearing as a sharp singlet around δ 5.0 ppm.[5]

Advantages of the TCE Protecting Group:

• Stability: The TCE group is stable to acidic conditions that would cleave other protecting groups like tert-butyl esters.[6]

• Ease of Monitoring: The sharp singlet of the methylene protons in the ¹H NMR spectrum provides a clear signal for tracking the progress of protection and deprotection reactions.[5]

• Orthogonality: The TCE group can be removed under conditions that do not affect many other common protecting groups, allowing for selective deprotection in complex molecules.

Logical Relationships of TCE Protection

Caption: Logical flow of TCE protection and deprotection.

Experimental Protocols

Protection of Carboxylic Acids as TCE Esters

A common and mild method for the esterification of carboxylic acids with 2,2,2-trichloroethanol is the Steglich esterification, which utilizes dicyclohexylcarbodiimide (DCC) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP).[7][8][9][10]

Protocol: Steglich Esterification

• Preparation: In a round-bottom flask, dissolve the carboxylic acid (1.0 equiv.) in anhydrous dichloromethane (DCM).

• Addition of Reagents: Add 2,2,2-trichloroethanol (1.2 equiv.) and DMAP (0.1 equiv.) to the solution.

• Cooling: Cool the mixture to 0 °C in an ice bath.

• DCC Addition: Slowly add a solution of DCC (1.1 equiv.) in anhydrous DCM to the cooled mixture.

• Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-4 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC).

• Work-up:

  • Filter off the precipitated dicyclohexylurea (DCU) and wash the solid with a small amount of DCM.

  • Combine the filtrates and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired 2,2,2-trichloroethyl ester.

Experimental Workflow for TCE Protection and Deprotection

Caption: Workflow for TCE protection and deprotection.

Deprotection of TCE Esters

The cleavage of the TCE group is most commonly achieved through reductive methods, with zinc dust in acetic acid being a widely used and effective protocol.[11]

Protocol: Reductive Cleavage with Zinc and Acetic Acid

• Preparation: Dissolve the 2,2,2-trichloroethyl ester (1.0 equiv.) in a suitable solvent, such as 70% aqueous acetic acid.[11]

• Addition of Zinc: Add activated zinc dust (excess, e.g., 5-10 equiv.) to the solution.

• Reaction: Stir the suspension vigorously at room temperature. Monitor the reaction progress by TLC. The reaction is typically complete within 1-3 hours.

• Work-up:

  • Upon completion, dilute the reaction mixture with water and filter through a pad of celite to remove excess zinc and other solids.

  • Extract the aqueous filtrate with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude carboxylic acid product by recrystallization or flash column chromatography, if necessary.

Alternative Deprotection Methods:

• Zn/N-Methylimidazole: For substrates sensitive to acidic conditions, a milder deprotection can be achieved using activated zinc dust in the presence of N-methylimidazole in ethyl acetate or acetone.[12][13]

• Titanocene Catalysis: A newer, mild method involves the use of a titanocene catalyst with zinc dust as the stoichiometric reducing agent, which avoids aqueous and strongly acidic conditions.[5][14]

Data Presentation

The following tables summarize representative yields for the protection of carboxylic acids as TCE esters and their subsequent deprotection.

Table 1: Protection of Carboxylic Acids as TCE Esters

Carboxylic Acid Substrate	Protection Method	Solvent	Yield (%)	Reference
N-Carbobenzoxy-glycine	POCl₃, then CCl₃CH₂OH/Et₃N	THF	Good	[11]
N-Carbobenzoxy-proline	POCl₃, then CCl₃CH₂OH/Et₃N	THF	83% (distilled)	[11]
Fumaric acid monomethyl ester	DCC, DMAP, CCl₃CH₂OH	DCM	Not specified	[9]

Table 2: Deprotection of TCE-Protected Carboxylic Acids

TCE Ester Substrate	Deprotection Method	Solvent	Yield (%)	Reference
N-Carbobenzoxyglycylglycine TCE ester	Zn powder	70% aq. AcOH	82.5%	[11]
Benzoic acid TCE ester	Cp₂TiCl₂, Zn dust, 2,4,6-collidinium HCl	THF	~80%	[5]
Various TCE esters	Zn dust, N-methylimidazole	Ethyl Acetate	High	[12][13]
Anomeric Carbohydrate TCE esters	Zn dust, NH₄Cl	Acetonitrile	>95%	[13]

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. innospk.com [innospk.com]
• 3. 2,2,2-Trichloroethanol - Wikipedia [en.wikipedia.org]
• 4. nbinno.com [nbinno.com]
• 5. chimia.ch [chimia.ch]
• 6. researchgate.net [researchgate.net]
• 7. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 8. Steglich Esterification [organic-chemistry.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. synarchive.com [synarchive.com]
• 11. cdnsciencepub.com [cdnsciencepub.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Reductive cleavage of 2,2,2-trichloroethyl esters by titanocene catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Peptide Synthesis Utilizing the 2,2,2-Trichloroethoxycarbonyl (Troc) Protecting Group

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate field of peptide synthesis, the strategic use of protecting groups is paramount to prevent undesirable side reactions and ensure the precise assembly of amino acid sequences.[1] The 2,2,2-trichloroethoxycarbonyl (Troc) group is a valuable carbamate-based protecting group for amines, offering unique advantages in synthetic strategies.[2][3] The Troc group is notably stable under both acidic and basic conditions, rendering it orthogonal to the commonly employed Boc (acid-labile) and Fmoc (base-labile) protecting groups.[2][4] This orthogonality allows for the selective deprotection of the Troc group under mild reductive conditions, typically using zinc dust in the presence of acetic acid.[2][3]

These application notes provide a comprehensive protocol for the synthesis of peptides incorporating the Troc protecting group, starting from the preparation of the key protecting reagent, 2,2,2-trichloroethyl chloroformate (Troc-Cl), from 2,2,2-trichloroethanol. The subsequent sections detail the protection of amino acids, their incorporation into a peptide sequence via solid-phase peptide synthesis (SPPS), and the final selective deprotection of the Troc group.

I. Synthesis of 2,2,2-Trichloroethyl Chloroformate (Troc-Cl) from 2,2,2-Trichloroethanol

The primary reagent for the introduction of the Troc protecting group is 2,2,2-trichloroethyl chloroformate (Troc-Cl).[5][6] This can be synthesized from 2,2,2-trichloroethanol by reaction with phosgene.[7][8]

Experimental Protocol:

• In a well-ventilated fume hood, a solution of 2,2,2-trichloroethanol in a suitable inert solvent (e.g., benzene or diethyl ether) is prepared in a reaction vessel equipped with a stirrer and a gas inlet.[7]

• A catalytic amount of a tertiary amine, such as pyridine or N,N-dimethylaniline, is added to the solution.[7][8]

• Phosgene gas is carefully bubbled through the solution at a controlled rate. The reaction is typically carried out at a temperature below 10°C.

• The reaction progress is monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction mixture is purged with an inert gas (e.g., nitrogen) to remove any excess phosgene.

• The mixture is then washed with water and brine to remove the catalyst and any water-soluble byproducts.

• The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure.

• The crude Troc-Cl can be purified by distillation under reduced pressure to yield a clear, light-yellow liquid.[7]

Quantitative Data for Troc-Cl Synthesis:

Parameter	Value	Reference
Starting Material	2,2,2-Trichloroethanol	[7][8]
Reagent	Phosgene	[7][8]
Catalyst	Pyridine or N,N-dimethylaniline	[7][8]
Reaction Temperature	< 10°C	-
Typical Yield	> 90%	[7]

II. N-Protection of Amino Acids with the Troc Group

The Troc group can be readily introduced onto the free amino group of an amino acid using Troc-Cl in the presence of a base.[2]

Experimental Protocol:

• The amino acid (1.0 equivalent) is dissolved in a mixture of an organic solvent (e.g., tetrahydrofuran or dichloromethane) and water.

• A base such as sodium bicarbonate (NaHCO₃) or pyridine (2-3 equivalents) is added to the solution.[2][9]

• The mixture is cooled to 0°C in an ice bath.

• 2,2,2-Trichloroethyl chloroformate (Troc-Cl) (1.1-1.5 equivalents) is added dropwise to the stirred solution.[9]

• The reaction is stirred at room temperature for 2-4 hours, with the progress monitored by TLC.

• Once the reaction is complete, the organic solvent is removed under reduced pressure.

• The aqueous residue is acidified with a dilute acid (e.g., 1 M HCl) to a pH of 2-3.

• The N-Troc-protected amino acid is then extracted with an organic solvent such as ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated to yield the product.

• The crude product can be further purified by recrystallization or column chromatography.

Quantitative Data for N-Troc Protection of an Amino Acid:

Parameter	Value	Reference
Starting Material	Amino Acid (e.g., L-Alanine)	[2]
Reagent	2,2,2-Trichloroethyl Chloroformate (Troc-Cl)	[2][9]
Base	Sodium Bicarbonate or Pyridine	[2][9]
Reaction Time	2-4 hours	-
Reaction Temperature	0°C to Room Temperature	[2]
Typical Yield	High	[9]

III. Incorporation of Troc-Protected Amino Acids in Solid-Phase Peptide Synthesis (SPPS)

The orthogonality of the Troc group makes it an excellent choice for the protection of amino acid side chains, such as the ε-amino group of lysine, in Fmoc-based SPPS.[2]

Experimental Workflow:

The standard SPPS cycle involves the sequential addition of N-α-Fmoc protected amino acids to a growing peptide chain that is covalently attached to a solid support (resin).[10]

• Resin Preparation: The solid support (e.g., Rink Amide resin for C-terminal amides or Wang resin for C-terminal acids) is swelled in a suitable solvent like N,N-dimethylformamide (DMF).[11]

• First Amino Acid Coupling: The C-terminal N-α-Fmoc protected amino acid is coupled to the resin.

• Fmoc Deprotection: The N-terminal Fmoc group is removed using a solution of piperidine in DMF (typically 20%).[11]

• Washing: The resin is washed thoroughly with DMF to remove excess reagents and byproducts.

• Coupling of Subsequent Amino Acids: The next N-α-Fmoc protected amino acid (including the N-ε-Troc protected lysine) is activated with a coupling reagent (e.g., HBTU, HATU) and coupled to the free N-terminus of the peptide-resin.

• Washing: The resin is washed again with DMF.

• Steps 3-6 are repeated for each subsequent amino acid in the desired sequence.

• Final Fmoc Deprotection: After the final coupling step, the N-terminal Fmoc group is removed.

• Cleavage from Resin: The peptide is cleaved from the resin, and the acid-labile side-chain protecting groups are simultaneously removed using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavengers. The Troc group remains intact under these conditions.

Quantitative Data for a Typical SPPS Cycle:

Step	Reagents and Conditions	Duration
Fmoc Deprotection	20% Piperidine in DMF	2 x 10 min
Washing	DMF	5 x 1 min
Coupling	Fmoc-AA-OH (4 eq), HBTU (3.9 eq), HOBt (4 eq), DIEA (8 eq) in DMF	1-2 hours
Washing	DMF	5 x 1 min

IV. Selective Deprotection of the Troc Group

The Troc group can be selectively removed from the fully assembled peptide under mild reductive conditions, leaving other protecting groups and the peptide backbone intact.[2]

Experimental Protocol:

• The Troc-protected peptide is dissolved in a suitable solvent system, such as a mixture of acetic acid and methanol or tetrahydrofuran and water.[2]

• Activated zinc dust (an excess, typically 10-20 equivalents) is added to the solution.[2]

• The suspension is stirred at room temperature. The reaction can be gently heated to 50-60°C to increase the rate of deprotection.[2]

• The progress of the deprotection is monitored by high-performance liquid chromatography (HPLC) or mass spectrometry.

• Upon completion, the excess zinc is removed by filtration.

• The filtrate is concentrated under reduced pressure to remove the solvent.

• The resulting peptide is purified using standard techniques, such as preparative HPLC.

Quantitative Data for Troc Deprotection:

Parameter	Value	Reference
Starting Material	Troc-protected Peptide	[2]
Reagent	Activated Zinc Dust	[2]
Solvent	Acetic Acid/Methanol or THF/Water	[2]
Reaction Time	30 min - 2 hours	[2]
Reaction Temperature	Room Temperature to 60°C	[2]
Typical Yield	86% (for a model compound)	[2]

Visualized Workflows

Caption: Overall workflow for peptide synthesis using the Troc protecting group.

Caption: A typical cycle in Fmoc-based solid-phase peptide synthesis (SPPS).

References

• 1. biosynth.com [biosynth.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. Troc Protecting Group | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 5. 2,2,2-Trichloroethoxycarbonyl chloride - Wikipedia [en.wikipedia.org]
• 6. 2,2,2-Trichloroethyl chloroformate [himedialabs.com]
• 7. 2,2,2-Trichloroethyl chloroformate | 17341-93-4 [chemicalbook.com]
• 8. IE42100B1 - Process for the preparation of 2,2,2-trichloroethyl chloroformate - Google Patents [patents.google.com]
• 9. Introduction of 2,2,2-trichloroethoxycarbonyl (Troc) group at amino group - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. peptide.com [peptide.com]
• 11. chem.uci.edu [chem.uci.edu]

Application of 2,2,2-Trichloro-1-ethoxyethanol in the Synthesis of Chiral Pharmaceutical Intermediates

Introduction

2,2,2-Trichloro-1-ethoxyethanol, a stable and crystalline solid, serves as a key reagent in the synthesis of complex pharmaceutical intermediates. Its primary utility lies in its function as a safe and practical synthon for chloral, a regulated substance. This allows for the introduction of the trichloromethyl group, which is a versatile moiety in the construction of chiral building blocks, particularly for non-proteinogenic amino acids. These amino acids are crucial components in a variety of therapeutic agents, including antiviral and anticancer drugs. This document provides detailed application notes and protocols for the use of 2,2,2-Trichloro-1-ethoxyethanol in the synthesis of a chiral oxazolinone, a valuable precursor for enantiomerically pure α-amino acids.

Application Notes

Primary Application: Synthesis of Chiral α-Amino Acid Precursors

2,2,2-Trichloro-1-ethoxyethanol is prominently used in the synthesis of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one. This bicyclic lactam is a valuable chiral intermediate for the asymmetric synthesis of α-alkyl-α-amino acids. The reaction involves the condensation of L-proline with 2,2,2-Trichloro-1-ethoxyethanol, which acts as a chloral equivalent. The resulting oxazolinone can then be alkylated diastereoselectively to introduce a variety of side chains, and subsequent hydrolysis yields the desired enantiomerically pure α-amino acid. This methodology provides a scalable and reliable route to optically active amino acids, which are fundamental components of many pharmaceuticals.[1]

General Reactivity and Advantages

In the presence of an amino acid such as L-proline, 2,2,2-Trichloro-1-ethoxyethanol undergoes a condensation reaction to form a cyclic adduct.[1] The ethoxy group acts as a leaving group, facilitating the in situ formation of a reactive species equivalent to chloral. The key advantages of using 2,2,2-Trichloro-1-ethoxyethanol over chloral or chloral hydrate include:

• Safety and Handling: It is a stable, crystalline solid, making it easier and safer to handle and store compared to the volatile and regulated chloral.[1]

• Scalability: The procedure is scalable, making it suitable for the production of larger quantities of the chiral intermediate required in drug development.[1]

• High Diastereoselectivity: The subsequent alkylation of the resulting oxazolinone proceeds with high diastereoselectivity, ensuring the production of the desired enantiomer of the target amino acid.

Other Reported Applications

While the synthesis of chiral amino acid precursors is the most thoroughly documented application, 2,2,2-Trichloro-1-ethoxyethanol is also reported as an intermediate in the production of the antibiotic oxytetracycline and in the synthesis of pesticides such as Dichlorvos and Trichlorphon.[2][3] However, detailed, publicly available experimental protocols for these specific applications in pharmaceutical synthesis are limited.

Data Presentation

Table 1: Reactants and Products for the Synthesis of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one

Compound Name	Role	Molecular Formula	Molecular Weight ( g/mol )	Moles (mmol)	Weight (g)
L-Proline	Starting Material	C₅H₉NO₂	115.13	100.3	11.55
2,2,2-Trichloro-1-ethoxyethanol	Reagent (Chloral Synthon)	C₄H₇Cl₃O₂	193.46	120.3	23.27
Chloroform	Solvent	CHCl₃	119.38	-	500 mL
(3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one	Product	C₇H₈Cl₃NO₂	244.50	-	15.19-15.96

Table 2: Reaction Conditions and Yield for the Synthesis of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one

Parameter	Value
Reaction Temperature	Reflux (Chloroform, approx. 61 °C)
Reaction Time	15-19 hours
Work-up Procedure	Removal of solvent, recrystallization from ethanol
Yield	62-65%
Purity	>98% after recrystallization

Experimental Protocols

Synthesis of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one

This protocol details the synthesis of the chiral oxazolinone intermediate from L-proline and 2,2,2-Trichloro-1-ethoxyethanol.[1]

Materials:

• L-Proline (11.55 g, 100.3 mmol)

• 2,2,2-Trichloro-1-ethoxyethanol (23.27 g, 120.3 mmol)

• Chloroform (500 mL)

• Ethanol (for recrystallization)

• 1000-mL single-necked, round-bottomed flask

• Magnetic stirrer and stir bar

• Heating mantle

• Dean-Stark trap

• Reflux condenser

• Rotary evaporator

• Büchner funnel and filter flask

Procedure:

• To a 1000-mL, single-necked, round-bottomed flask equipped with a magnetic stir bar, add a suspension of L-proline (11.55 g, 100.3 mmol) in chloroform (500 mL).

• Add 2,2,2-Trichloro-1-ethoxyethanol (23.27 g, 120.3 mmol) to the suspension.

• Attach a 25-mL Dean-Stark trap topped with a reflux condenser to the flask.

• Heat the reaction mixture to reflux using a heating mantle.

• Continue heating at reflux for 15-19 hours, or until the L-proline is no longer visibly suspended and the reaction completion is confirmed by thin-layer chromatography (TLC).

• Discontinue heating and remove the volatile organics under reduced pressure using a rotary evaporator (40 °C, 20-25 mmHg).

• The resulting crude brown, crystalline solid is then recrystallized from ethanol. Add boiling ethanol (approximately 30 mL) to the crude residue in the reaction flask warmed to 50 °C.

• Stir the mixture until it becomes homogeneous.

• Pour the hot solution into a 125-mL Erlenmeyer flask, cover it loosely, and allow it to cool slowly to room temperature, followed by cooling in an ice/water bath for 1 hour.

• Collect the resulting crystals by suction filtration on a Büchner funnel and wash with a small amount of ice-cold ethanol.

• Dry the crystals under vacuum to yield (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one as colorless to light brown crystals (15.19-15.96 g, 62-65% yield).

Mandatory Visualization

Caption: Experimental workflow for the synthesis of the chiral oxazolinone intermediate.

Caption: Logical pathway from 2,2,2-Trichloro-1-ethoxyethanol to chiral α-amino acids.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. innospk.com [innospk.com]
• 3. nbinno.com [nbinno.com]

Application of 2,2,2-Trichloro-1-ethoxyethanol in Pesticide Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,2-Trichloro-1-ethoxyethanol, a stable hemiacetal of chloral, serves as a crucial and convenient precursor in the synthesis of several organophosphate pesticides. Due to the regulated nature and handling difficulties associated with chloral (trichloroacetaldehyde), its ethoxyethanol derivative has emerged as a safer and more practical alternative for laboratory and industrial applications. This document provides detailed application notes and experimental protocols for the synthesis of the pesticides Trichlorfon and Dichlorvos, utilizing 2,2,2-Trichloro-1-ethoxyethanol as the primary starting material.

The core of this application lies in the in situ generation of chloral from 2,2,2-Trichloro-1-ethoxyethanol under appropriate reaction conditions. The liberated chloral then readily reacts with trialkyl phosphites to yield the target pesticides. This approach circumvents the direct use of chloral while maintaining high reaction efficiency.

Key Pesticides Synthesized

2,2,2-Trichloro-1-ethoxyethanol is a key intermediate in the production of the following widely used organophosphate insecticides:

• Trichlorfon: A broad-spectrum insecticide and anthelmintic.

• Dichlorvos (DDVP): A contact and stomach insecticide with fumigant action, notable for its higher toxicity and vapor pressure compared to Trichlorfon.

Synthetic Pathways

The synthesis of Trichlorfon and Dichlorvos from 2,2,2-Trichloro-1-ethoxyethanol proceeds via two main conceptual steps, which can often be performed in a "one-pot" procedure.

• In Situ Generation of Chloral: 2,2,2-Trichloro-1-ethoxyethanol is treated to release chloral. This equilibrium can be driven towards chloral formation by the subsequent reaction.

• Phosphonylation/Phosphate Formation: The generated chloral reacts with a phosphite ester.

  • Reaction with dimethyl phosphite yields Trichlorfon.

  • Reaction with trimethyl phosphite yields Dichlorvos via the Perkow reaction.

Furthermore, Trichlorfon can be converted to Dichlorvos through dehydrochlorination, a reaction that can occur under alkaline conditions.[1][2]

Diagram of Synthetic Pathways

Caption: Synthetic routes from 2,2,2-Trichloro-1-ethoxyethanol.

Experimental Protocols

The following are generalized protocols based on established chemical principles for the synthesis of Trichlorfon and Dichlorvos. Researchers should optimize these conditions based on their specific laboratory setup and scale.

Protocol 1: One-Pot Synthesis of Trichlorfon

Principle: This protocol describes the direct reaction of 2,2,2-Trichloro-1-ethoxyethanol with dimethyl phosphite. The reaction is typically carried out without a solvent or in a non-polar solvent.

Materials:

• 2,2,2-Trichloro-1-ethoxyethanol

• Dimethyl phosphite

• Anhydrous toluene (optional)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Thermometer

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, reflux condenser, and thermometer, add 2,2,2-Trichloro-1-ethoxyethanol (1.0 eq). If using a solvent, add anhydrous toluene.

• Addition of Phosphite: While stirring, slowly add dimethyl phosphite (1.0-1.1 eq) to the flask. The reaction is exothermic, and the addition rate should be controlled to maintain the desired temperature.

• Reaction Conditions: Heat the reaction mixture to 70-95°C and maintain this temperature with stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • If a solvent was used, remove it under reduced pressure.

  • The crude Trichlorfon can be purified by washing with water at 65-70°C, followed by cooling crystallization at 0-5°C.

  • The resulting crystals are collected by filtration and dried under vacuum.

Expected Yield: 91-95% (crude), >97% (after purification).

Protocol 2: One-Pot Synthesis of Dichlorvos (DDVP)

Principle: This protocol utilizes the Perkow reaction, where trimethyl phosphite reacts with the in situ generated chloral to form the enol phosphate, Dichlorvos.

Materials:

• 2,2,2-Trichloro-1-ethoxyethanol

• Trimethyl phosphite

• Anhydrous non-polar solvent (e.g., toluene, hexane)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Reflux condenser

• Inert atmosphere (e.g., nitrogen or argon)

• Heating mantle or oil bath

Procedure:

• Reaction Setup: Set up a dry round-bottom flask with a magnetic stirrer, reflux condenser, and dropping funnel under an inert atmosphere. Add 2,2,2-Trichloro-1-ethoxyethanol (1.0 eq) and the anhydrous solvent to the flask.

• Addition of Phosphite: Add trimethyl phosphite (1.0-1.1 eq) to the dropping funnel. Slowly add the trimethyl phosphite to the stirred reaction mixture. Control the addition rate to manage the exothermic reaction.

• Reaction Conditions: After the addition is complete, gently heat the mixture to reflux and maintain for several hours. Monitor the reaction's completion via TLC or GC.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Remove the solvent and any volatile by-products under reduced pressure.

  • The crude Dichlorvos can be purified by vacuum distillation.

Expected Yield: High yields are generally reported for the Perkow reaction.

Protocol 3: Conversion of Trichlorfon to Dichlorvos

Principle: This protocol outlines the dehydrochlorination of Trichlorfon to Dichlorvos using an alkaline solution.

Materials:

• Trichlorfon

• Aqueous sodium hydroxide (NaOH) solution

• Organic solvent for extraction (e.g., dichloromethane, chloroalkene)

• Reaction vessel with stirring

• Separatory funnel

Procedure:

• Reaction: Dissolve Trichlorfon in an appropriate organic solvent in the reaction vessel. Add the aqueous NaOH solution (molar ratio of Trichlorfon to NaOH approximately 1:1).

• Temperature Control: Maintain the reaction temperature between 40-50°C with vigorous stirring.

• Phase Separation and Extraction: After the reaction is complete, allow the phases to separate. The Dichlorvos will be in the organic phase. The phases can be separated, and the aqueous phase can be further extracted with the organic solvent to maximize recovery.

• Purification: The combined organic phases are dried over an anhydrous drying agent (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure to yield crude Dichlorvos. Further purification can be achieved by vacuum distillation.

Data Presentation

Parameter	Synthesis of Trichlorfon	Synthesis of Dichlorvos (from Trichlorfon)
Starting Material	2,2,2-Trichloro-1-ethoxyethanol	Trichlorfon
Primary Reagent	Dimethyl phosphite	Sodium Hydroxide
Reaction Type	Phosphonylation	Dehydrochlorination
Typical Temperature	70-95°C	40-50°C
Purity of Technical Grade	91-95%	>93%
Purified Product Purity	>97%	>97%

Logical Workflow for Pesticide Synthesis

Caption: Experimental workflow for pesticide synthesis.

Safety Precautions

• Organophosphate pesticides and their precursors are toxic. All manipulations should be carried out in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

• Handle sodium hydroxide with care as it is corrosive.

• Ensure that all glassware is properly dried before use, especially in reactions sensitive to moisture.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

References

• 1. Trichlorfon (EHC 132, 1992) [inchem.org]
• 2. fao.org [fao.org]

Application Note: Analytical Methods for the Detection of 2,2,2-Trichloro-1-ethoxyethanol in Reaction Mixtures

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,2-Trichloro-1-ethoxyethanol, a hemiacetal formed from chloral and ethanol, is a crucial intermediate and potential impurity in various chemical syntheses. Accurate and reliable analytical methods are essential for monitoring its formation, optimizing reaction conditions, and ensuring the quality and purity of final products in pharmaceutical and chemical manufacturing. This document provides detailed protocols for the quantitative analysis of 2,2,2-Trichloro-1-ethoxyethanol in reaction mixtures using Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), adapted from methods for structurally similar compounds due to the limited availability of specific literature for this analyte.

Analytical Methods Overview

The primary analytical techniques suitable for the determination of 2,2,2-Trichloro-1-ethoxyethanol are Gas Chromatography, due to its volatility, and High-Performance Liquid Chromatography.

• Gas Chromatography (GC): Offers high resolution and sensitivity, particularly when coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS). GC is well-suited for the analysis of volatile and thermally stable compounds.[1]

• High-Performance Liquid Chromatography (HPLC): Provides a versatile platform for the separation and quantification of compounds based on their polarity. HPLC with Ultraviolet (UV) detection is a common and reliable method for compounds with a suitable chromophore.[2][3]

Quantitative Data Summary

The following table summarizes representative performance characteristics for the analytical methods described. These values are illustrative and may vary depending on the specific instrumentation, reaction matrix, and method validation parameters.

Analytical Method	Parameter	Typical Value
GC-FID	Limit of Detection (LOD)	0.01 - 0.1 mg/L
Limit of Quantitation (LOQ)	0.03 - 0.3 mg/L
Linearity (R²)	> 0.995
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95 - 105%
HPLC-UV	Limit of Detection (LOD)	0.1 - 0.5 mg/L
Limit of Quantitation (LOQ)	0.3 - 1.5 mg/L
Linearity (R²)	> 0.998
Precision (%RSD)	< 3%
Accuracy (% Recovery)	98 - 102%

Experimental Protocols

Protocol 1: Gas Chromatography with Flame Ionization Detection (GC-FID)

This protocol outlines a general procedure for the quantification of 2,2,2-Trichloro-1-ethoxyethanol using GC-FID.

1. Sample Preparation:

• Quenching: Immediately stop the reaction by cooling the mixture on an ice bath or by adding a suitable quenching agent that will not interfere with the analysis.

• Extraction: If the reaction mixture is in an aqueous phase, perform a liquid-liquid extraction.

  • To 1 mL of the aqueous reaction mixture, add 1 mL of a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing.

  • Centrifuge the mixture to achieve phase separation.

  • Carefully collect the organic layer containing the analyte.

• Drying: Dry the collected organic extract over anhydrous sodium sulfate to remove any residual water.

• Dilution: Dilute the sample with the organic solvent to a concentration that falls within the calibrated range of the instrument.

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Injector: Split/splitless inlet.

• Column: HP-5, 30 m x 0.32 mm, 0.25 µm film thickness (or equivalent 5% phenyl-methylpolysiloxane column).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 15°C/min to 220°C.

  • Hold at 220°C for 5 minutes.

• Injector Temperature: 250°C.

• Detector Temperature (FID): 280°C.

• Injection Volume: 1 µL.

3. Calibration:

• Prepare a series of standard solutions of 2,2,2-Trichloro-1-ethoxyethanol in the chosen organic solvent at concentrations spanning the expected sample concentration range.

• Inject each standard and record the peak area.

• Construct a calibration curve by plotting peak area versus concentration.

4. Data Analysis:

• Inject the prepared sample and identify the peak corresponding to 2,2,2-Trichloro-1-ethoxyethanol based on its retention time.

• Quantify the concentration in the sample by comparing its peak area to the calibration curve.

Protocol 2: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This protocol provides a general method for the analysis of 2,2,2-Trichloro-1-ethoxyethanol using HPLC-UV.

1. Sample Preparation:

• Quenching: As described in the GC protocol.

• Filtration and Dilution:

  • Filter an aliquot of the reaction mixture through a 0.45 µm syringe filter to remove particulate matter.

  • Dilute the filtered sample with the mobile phase to a concentration within the instrument's linear range.

2. HPLC-UV Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and water. The exact ratio should be optimized for best separation, for example, Acetonitrile:Water (60:40 v/v).[3]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• UV Detector Wavelength: The detection wavelength should be optimized. A wavelength around 210 nm is a reasonable starting point in the absence of a strong chromophore.

• Injection Volume: 10 µL.

3. Calibration:

• Prepare a series of standard solutions of 2,2,2-Trichloro-1-ethoxyethanol in the mobile phase.

• Inject each standard and record the peak area.

• Generate a calibration curve by plotting peak area against concentration.

4. Data Analysis:

• Inject the prepared sample and identify the peak for 2,2,2-Trichloro-1-ethoxyethanol by its retention time.

• Calculate the concentration in the sample using the calibration curve.

Workflow and Pathway Diagrams

The following diagrams illustrate the general experimental workflow for the analytical methods and a conceptual signaling pathway for method selection.

Caption: General experimental workflow for the analysis of 2,2,2-Trichloro-1-ethoxyethanol.

Caption: Decision pathway for selecting an appropriate analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 3. WO2019158044A1 - Method for determining chloral hydrate content by high-performance liquid phase chromatography - Google Patents [patents.google.com]

Application Notes and Protocols for the Purification of 2,2,2-Trichloro-1-ethoxyethanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and comparative data for the purification of 2,2,2-Trichloro-1-ethoxyethanol, a key intermediate in pharmaceutical synthesis. The following sections outline common impurities, purification methodologies, and expected outcomes to assist researchers in obtaining high-purity material suitable for downstream applications.

Introduction

2,2,2-Trichloro-1-ethoxyethanol is synthesized from the reaction of chloral (trichloroacetaldehyde) and ethanol. The crude product from this synthesis often contains a variety of impurities that can interfere with subsequent reactions and affect the quality of the final drug product. Effective purification is therefore a critical step in its preparation.

Common Impurities:

• Unreacted Starting Materials: Chloral and ethanol.

• By-products of Synthesis:

  • Chloral hydrate (formed from the reaction of chloral with residual water).

  • Chloral acetal (diethyl acetal of chloral).

  • Under-chlorinated species (e.g., monochloroacetaldehyde, dichloroacetaldehyde) and their corresponding reaction products with ethanol.

  • Hydrochloric acid.

• Solvent-related Impurities: Chlorinated benzenes (if benzene was used as a denaturant in the ethanol).

Purification Techniques: A Comparative Overview

Several techniques can be employed to purify 2,2,2-Trichloro-1-ethoxyethanol. The choice of method depends on the nature and quantity of impurities, the desired final purity, and the scale of the purification. The table below summarizes the typical performance of the most common methods.

Purification Technique	Initial Purity (Typical)	Final Purity (Expected)	Yield (Typical)	Key Advantages	Primary Applications
Fractional Distillation	90-95%	>99%	70-85%	Effective for removing volatile impurities with different boiling points. Scalable.	Large-scale purification; removal of volatile by-products.
Recrystallization	95-98%	>99.5%	60-80%	Highly effective for removing small amounts of impurities from a solid product. Yields high-purity crystalline material.	Final purification step for high-purity applications.
Liquid-Liquid Extraction	85-95%	95-98%	>90%	Good for removing water-soluble impurities like acids and salts. Can be used as a preliminary purification step.	Pre-purification of crude product; removal of acidic or basic impurities.
Column Chromatography	90-98%	>99%	50-70%	Can separate compounds with very similar boiling points. Useful for small-scale, high-purity applications.	Small-scale purification; isolation from complex mixtures.

Experimental Protocols

Fractional Distillation

This method is suitable for purifying 2,2,2-Trichloro-1-ethoxyethanol from volatile impurities. Given its boiling point of approximately 110-116 °C at atmospheric pressure, vacuum distillation is recommended to prevent thermal decomposition.

Protocol:

• Apparatus Setup: Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glassware is dry.

• Sample Preparation: Place the crude 2,2,2-Trichloro-1-ethoxyethanol into the round-bottom flask with a magnetic stir bar or boiling chips.

• Vacuum Application: Connect the apparatus to a vacuum pump with a cold trap. Gradually reduce the pressure to the desired level (e.g., 10-20 mmHg).

• Heating: Gently heat the distillation flask using a heating mantle.

• Fraction Collection:

  • Collect the initial low-boiling fraction, which may contain residual ethanol and other volatile impurities.

  • As the temperature stabilizes at the boiling point of 2,2,2-Trichloro-1-ethoxyethanol under the applied vacuum, switch to a clean receiving flask to collect the purified product.

  • Monitor the temperature closely. A sharp increase in temperature indicates that the main fraction has distilled.

• Completion: Stop the distillation once the temperature begins to rise significantly or when only a small residue remains in the distillation flask. Allow the apparatus to cool to room temperature before releasing the vacuum.

Recrystallization

Recrystallization is an effective method for obtaining high-purity crystalline 2,2,2-Trichloro-1-ethoxyethanol, which is a solid at room temperature. A mixed solvent system of ethanol and water is often suitable.

Protocol:

• Solvent Selection: Determine the optimal solvent or solvent mixture. For 2,2,2-Trichloro-1-ethoxyethanol, an ethanol/water mixture is a good starting point. The compound should be soluble in the hot solvent and sparingly soluble in the cold solvent.

• Dissolution: In a flask, dissolve the crude 2,2,2-Trichloro-1-ethoxyethanol in a minimal amount of hot ethanol (near its boiling point).

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Induce Crystallization: While the solution is still hot, add water dropwise until the solution becomes slightly turbid (cloudy). Then, add a few drops of hot ethanol to redissolve the precipitate and obtain a clear, saturated solution.

• Cooling:

  • Allow the flask to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

Liquid-Liquid Extraction

This technique is useful as a preliminary purification step to remove water-soluble impurities such as hydrochloric acid.

Protocol:

• Dissolution: Dissolve the crude 2,2,2-Trichloro-1-ethoxyethanol in a suitable water-immiscible organic solvent, such as dichloromethane or diethyl ether.

• Washing:

  • Transfer the solution to a separatory funnel.

  • Add an equal volume of deionized water and shake the funnel gently, venting frequently to release any pressure.

  • Allow the layers to separate and drain the aqueous layer.

  • To neutralize any acidic impurities, wash the organic layer with a saturated sodium bicarbonate solution. Again, allow the layers to separate and drain the aqueous layer.

  • Finally, wash the organic layer with brine (saturated NaCl solution) to remove residual water.

• Drying: Transfer the organic layer to a clean flask and dry it over an anhydrous drying agent, such as anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a rotary evaporator to yield the partially purified product, which can then be further purified by distillation or recrystallization.

Purity Analysis

The purity of 2,2,2-Trichloro-1-ethoxyethanol can be assessed using various analytical techniques, with Gas Chromatography-Mass Spectrometry (GC-MS) being a particularly effective method for identifying and quantifying volatile impurities.

GC-MS Parameters (Typical):

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Inlet Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold at 250 °C for 5 minutes.

• MS Detector: Electron Ionization (EI) at 70 eV, scanning a mass range of m/z 35-350.

Visualization of Purification Workflow

The following diagram illustrates a logical workflow for selecting an appropriate purification strategy for 2,2,2-Trichloro-1-ethoxyethanol.

Caption: Workflow for selecting a purification technique.

Application Notes and Protocols: The Reaction of 2,2,2-Trichloro-1-ethoxyethanol with L(-)-Proline in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

The reaction between 2,2,2-trichloro-1-ethoxyethanol and L(-)-proline provides a robust and scalable method for the synthesis of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one. This bicyclic compound is a valuable chiral auxiliary, prized for its stability and utility in the asymmetric synthesis of α-branched proline derivatives, which are significant building blocks in medicinal chemistry and drug development. 2,2,2-Trichloro-1-ethoxyethanol serves as a safe and readily available surrogate for the regulated reagent, chloral.[1][2] The resulting oxazolinone is an air- and moisture-stable crystalline solid, making it a convenient reagent for stereoselective alkylation reactions.[1] This document provides detailed application notes, experimental protocols, and a mechanistic overview of this important transformation.

Introduction

L-proline, a naturally occurring chiral secondary amino acid, is a cornerstone of organocatalysis, enabling a wide array of enantioselective transformations.[3] Its reaction with aldehydes and their surrogates can lead to the formation of key chiral intermediates. The reaction with 2,2,2-trichloro-1-ethoxyethanol, a stable precursor to 2,2,2-trichloroacetaldehyde (chloral), is a prime example of its application in constructing complex chiral scaffolds.[1][2] The product, (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one, is a powerful tool for introducing chirality and building molecular complexity, particularly in the synthesis of non-proteinogenic amino acids.[1]

Reaction Overview and Mechanism

The reaction proceeds via the condensation of L(-)-proline with chloral, which is generated in situ from 2,2,2-trichloro-1-ethoxyethanol under the reaction conditions. The secondary amine of proline initially forms a hemiaminal with the aldehyde. Subsequent intramolecular cyclization through the reaction of the carboxylic acid with the hemiaminal, followed by dehydration, yields the stable bicyclic lactone, (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one. The stereochemistry of the L-proline dictates the stereochemistry of the final product.

Caption: Plausible reaction pathway for the formation of the chiral auxiliary.

Applications

The primary application of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one is as a chiral electrophile precursor for the synthesis of α-substituted proline derivatives.[1] The proton at the 7a-position is acidic and can be selectively removed by a strong base, such as lithium diisopropylamide (LDA), to generate a chiral enolate. This enolate can then react with various electrophiles (e.g., alkyl halides) in a highly diastereoselective manner. Subsequent hydrolysis of the resulting alkylated product yields the desired α-branched proline derivative with high enantiomeric purity.[1]

Experimental Protocols

Protocol 1: Synthesis of (3R,7aS)-3-(Trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one

This protocol is adapted from Organic Syntheses.[1][2]

Materials:

• L(-)-Proline (11.55 g, 100.3 mmol)

• 2,2,2-Trichloro-1-ethoxyethanol (23.27 g, 120.3 mmol)

• Chloroform (500 mL)

• Ethanol (for recrystallization)

Equipment:

• 1000-mL round-bottomed flask

• Magnetic stirrer and stir bar

• Dean-Stark trap (25-mL)

• Reflux condenser

• Heating mantle

• Rotary evaporator

• Büchner funnel and filtration apparatus

Procedure:

• To a 1000-mL round-bottomed flask containing a magnetic stir bar, add L(-)-proline (11.55 g, 100.3 mmol) and chloroform (500 mL).

• Add 2,2,2-trichloro-1-ethoxyethanol (23.27 g, 120.3 mmol) to the suspension.

• Fit the flask with a Dean-Stark trap and a reflux condenser.

• Heat the mixture to reflux using a heating mantle. The reaction is complete when the L(-)-proline is no longer visible as a suspension (typically 15-19 hours).

• Allow the reaction mixture to cool to room temperature.

• Remove the volatile organic solvents under reduced pressure using a rotary evaporator.

• Recrystallize the resulting crude solid from boiling ethanol (approximately 30 mL).

• Cool the solution to room temperature and then in an ice/water bath for 1 hour to facilitate crystallization.

• Collect the crystals by suction filtration, wash with a small amount of ice-cold ethanol, and dry under vacuum.

Quantitative Data Summary Table 1

Reactant	Molecular Weight ( g/mol )	Mass (g)	Moles (mmol)	Molar Ratio
L(-)-Proline	115.13	11.55	100.3	1.0
2,2,2-Trichloro-1-ethoxyethanol	193.46	23.27	120.3	1.2
Product	Molecular Weight ( g/mol )	Yield (g)	Yield (%)
Product	244.50	15.19 - 15.96	62 - 65%

Protocol 2: Diastereoselective Alkylation of (3R,7aS)-3-(Trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one

This protocol demonstrates the application of the synthesized chiral auxiliary.[1]

Materials:

• Diisopropylamine (10.0 mL, 71.4 mmol)

• Anhydrous Tetrahydrofuran (THF, 240 mL)

• n-Butyllithium (1.6 M in hexanes, 46.0 mL, 73.6 mmol)

• (3R,7aS)-3-(Trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one (12.2 g, 49.9 mmol)

• Allyl iodide (5.5 mL, 59.9 mmol)

Equipment:

• Flame-dried glassware under an inert atmosphere (Argon or Nitrogen)

• Syringes and cannula

• Magnetic stirrer and stir bar

• Low-temperature cooling bath (-78 °C)

Procedure:

• In a flame-dried 500-mL round-bottomed flask under argon, prepare a solution of lithium diisopropylamide (LDA) by adding diisopropylamine (10.0 mL, 71.4 mmol) to anhydrous THF (140 mL) and cooling to -78 °C.

• Slowly add n-butyllithium (46.0 mL, 73.6 mmol) to the solution at -78 °C and stir for 30 minutes.

• In a separate flame-dried flask, dissolve (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one (12.2 g, 49.9 mmol) in anhydrous THF (100 mL) and cool to 0 °C.

• Using a cannula, rapidly transfer the solution of the oxazolinone to the LDA solution at -78 °C.

• Stir the resulting enolate solution for 1 hour at -78 °C.

• Add allyl iodide (5.5 mL, 59.9 mmol) dropwise to the reaction mixture at -78 °C.

• Stir the reaction at -78 °C for an additional 4 hours.

• Quench the reaction by adding saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and perform a standard aqueous workup and extraction with an organic solvent (e.g., ethyl acetate).

• Purify the crude product by flash column chromatography to yield the alkylated product, (3R,7aR)-7a-Allyl-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one.

Quantitative Data Summary Table 2

Reactant	Molecular Weight ( g/mol )	Amount	Moles (mmol)	Molar Ratio
Oxazolinone	244.50	12.2 g	49.9	1.0
Diisopropylamine	101.19	10.0 mL	71.4	1.43
n-Butyllithium	64.06	46.0 mL (1.6 M)	73.6	1.47
Allyl Iodide	167.98	5.5 mL	59.9	1.2
Product	Molecular Weight ( g/mol )	Yield (g)	Yield (%)
Alkylated Product	284.57	11.5 - 12.2	81 - 86%

Workflow Diagram

References

• 1. (3R,7aS)-3-(TRICHLOROMETHYL)TETRAHYDROPYRROLO[1,2-C]OXAZOL-1(3H)-ONE: AN AIR AND MOISTURE STABLE REAGENT FOR THE SYNTHESIS OF OPTICALLY ACTIVE α-BRANCHED PROLINES - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. L-Proline: A Versatile Organo-Catalyst in Organic Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 2,2,2-Trichloro-1-ethoxyethanol as a Chloral Synthon

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,2-Trichloro-1-ethoxyethanol, also known as chloral ethyl hemiacetal, serves as a valuable and practical synthon for chloral. Due to the regulated and hazardous nature of chloral and its hydrate, 2,2,2-trichloro-1-ethoxyethanol offers a safer and more accessible alternative for introducing the trichloromethyl group in organic synthesis.[1] This stable, crystalline solid can be used in a variety of reactions where chloral is traditionally employed, particularly in the synthesis of pharmaceuticals and pesticides.[2] Its applications include the formation of α-trichloromethyl carbinols and the construction of complex heterocyclic scaffolds.

This document provides detailed application notes and experimental protocols for the use of 2,2,2-trichloro-1-ethoxyethanol as a chloral synthon, with a focus on providing practical guidance for laboratory synthesis.

Application Notes

Advantages of 2,2,2-Trichloro-1-ethoxyethanol as a Chloral Synthon:

• Safety and Handling: As a stable, crystalline solid, 2,2,2-trichloro-1-ethoxyethanol is easier and safer to handle compared to the volatile and corrosive chloral.[2]

• Regulatory Compliance: Chloral and chloral hydrate are often regulated substances, making their acquisition and use in research and manufacturing challenging. 2,2,2-Trichloro-1-ethoxyethanol is a commercially available and less restricted alternative.[1]

• In Situ Generation of Chloral: In the presence of acid or heat, 2,2,2-trichloro-1-ethoxyethanol can generate chloral in situ, allowing for immediate reaction with a variety of nucleophiles without the need to handle pure chloral.

• Versatility in Synthesis: It can be employed in the synthesis of various organic compounds, including intermediates for pesticides like dichlorvos and trichlorfon, and pharmaceuticals such as oxytetracycline.

Key Applications:

• Synthesis of Heterocycles: 2,2,2-Trichloro-1-ethoxyethanol is a key reagent in the synthesis of heterocyclic compounds containing the trichloromethyl group. A prominent example is its use in the preparation of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one, a valuable chiral building block.[1]

• Formation of α-(Trichloromethyl)carbinols: The trichloromethyl carbinol moiety is a crucial functional group in many biologically active molecules. While direct protocols using 2,2,2-trichloro-1-ethoxyethanol are not abundant in the literature, its ability to generate chloral in situ suggests its potential in the synthesis of these carbinols upon reaction with various nucleophiles such as organometallic reagents or enolates.

Experimental Protocols

The following is a detailed protocol for the synthesis of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one using 2,2,2-trichloro-1-ethoxyethanol as a chloral synthon, adapted from a procedure published in Organic Syntheses.[1]

Reaction Scheme:

Caption: Synthesis of a chiral oxazolinone using 2,2,2-trichloro-1-ethoxyethanol.

Materials:

• L-Proline (11.55 g, 100.3 mmol)

• 2,2,2-Trichloro-1-ethoxyethanol (23.27 g, 120.3 mmol)

• Chloroform (500 mL)

• Ethanol (for recrystallization)

Equipment:

• 1000-mL single-necked, round-bottomed flask

• Magnetic stirrer and stir bar

• Heating mantle

• Dean-Stark trap

• Reflux condenser

• Rotary evaporator

• Büchner funnel and filter flask

Procedure:

• To a 1000-mL round-bottomed flask equipped with a magnetic stir bar, add L-proline (11.55 g, 100.3 mmol) and chloroform (500 mL).

• Add 2,2,2-trichloro-1-ethoxyethanol (23.27 g, 120.3 mmol) to the suspension.

• Attach a Dean-Stark trap and a reflux condenser to the flask.

• Heat the reaction mixture to reflux using a heating mantle. Continue refluxing until the L-proline is no longer visibly suspended and its consumption is confirmed by thin-layer chromatography (TLC). This typically takes 15-19 hours. A color change from a milky opaque to an orange solution is observed.

• Once the reaction is complete, discontinue heating and remove the volatile organics using a rotary evaporator (40 °C, 20-25 mmHg).

• The resulting brown, crystalline solid is then recrystallized from ethanol. Add boiling ethanol (30 mL) to the crude residue and warm the flask to 50 °C with stirring until the mixture becomes homogeneous.

• Pour the hot solution into a 125-mL Erlenmeyer flask, cover it loosely, and allow it to cool slowly to room temperature, followed by cooling in an ice/water bath for 1 hour.

• Collect the resulting crystals by suction filtration using a Büchner funnel and wash them with ice-cold ethanol (15 mL).

• Dry the crystals under vacuum to yield (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one as colorless to light brown crystals.

Experimental Workflow:

Caption: Experimental workflow for the synthesis of the oxazolinone.

Data Presentation

The following table summarizes the quantitative data for the synthesis of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one.

Reactant 1 (L-Proline)	Reactant 2 (2,2,2-Trichloro-1-ethoxyethanol)	Solvent	Temperature	Reaction Time	Product Yield	Reference
100.3 mmol	120.3 mmol	Chloroform	Reflux	15-19 h	62-65%	[1]

Signaling Pathways and Logical Relationships

The use of 2,2,2-trichloro-1-ethoxyethanol as a chloral synthon is based on its ability to generate chloral in situ, which then participates in the desired reaction. The logical relationship can be visualized as follows:

Caption: In situ generation of chloral from its ethoxyethanol hemiacetal.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 2,2,2-TRICHLORO-1-ETHOXYETHANOL CAS#: 515-83-3 [m.chemicalbook.com]

Application Note: HPLC Analysis of 2,2,2-Trichloro-1-ethoxyethanol Following Pre-column Derivatization

Abstract

This application note details a sensitive and reliable method for the quantitative analysis of 2,2,2-Trichloro-1-ethoxyethanol in various sample matrices. Due to the lack of a strong chromophore in the parent molecule, a pre-column derivatization step is employed to enhance its detectability by High-Performance Liquid Chromatography (HPLC) with UV detection. The described protocol is adapted from established methods for the derivatization of alcohols and provides a robust framework for researchers in pharmaceutical development and quality control.

Introduction

2,2,2-Trichloro-1-ethoxyethanol is a chemical compound that may be present as an impurity or metabolite in various pharmaceutical and chemical manufacturing processes. Accurate quantification of this compound is crucial for safety and quality assessment. Direct HPLC analysis of 2,2,2-Trichloro-1-ethoxyethanol is challenging due to its poor UV absorption. To overcome this limitation, a derivatization strategy is employed to introduce a chromophoric tag to the molecule, thereby enabling sensitive detection. This protocol describes a method based on derivatization with a suitable agent, followed by reversed-phase HPLC analysis.

Principle

The hydroxyl group of 2,2,2-Trichloro-1-ethoxyethanol reacts with a derivatizing agent containing a chromophore to form a stable, UV-active derivative. This derivative is then separated from the reaction mixture and other sample components by reversed-phase HPLC and quantified using a UV detector.

Experimental Protocols

Materials and Reagents

• Standards: 2,2,2-Trichloro-1-ethoxyethanol (CAS 515-83-3), analytical standard grade.

• Derivatizing Agent: 1-Naphthyl isocyanate (or a similar isocyanate or acyl chloride with a strong chromophore).

• Solvents: Acetonitrile (HPLC grade), Dichloromethane (anhydrous), Triethylamine (TEA), Water (HPLC grade).

• HPLC Mobile Phase: Acetonitrile and Water (HPLC grade).

Standard and Sample Preparation

Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 2,2,2-Trichloro-1-ethoxyethanol and dissolve it in 10 mL of anhydrous dichloromethane in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with anhydrous dichloromethane to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation: The sample preparation will vary depending on the matrix. For liquid samples, a liquid-liquid extraction with a suitable solvent like dichloromethane may be necessary. For solid samples, dissolution in an appropriate solvent followed by filtration is required. The final sample extract should be in anhydrous dichloromethane.

Derivatization Procedure

• To 1 mL of the standard or sample solution in a clean, dry vial, add 100 µL of 1-naphthyl isocyanate solution (10 mg/mL in anhydrous dichloromethane).

• Add 20 µL of triethylamine (TEA) as a catalyst.

• Cap the vial tightly and vortex for 30 seconds.

• Incubate the reaction mixture at 60°C for 30 minutes in a heating block or water bath.

• After incubation, cool the vial to room temperature.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 50:50 Acetonitrile:Water).

• Filter the reconstituted solution through a 0.45 µm syringe filter into an HPLC vial.

HPLC Conditions

• Instrument: HPLC system with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient Program:

  • 0-5 min: 50% B

  • 5-15 min: 50% to 90% B

  • 15-20 min: 90% B

  • 20-22 min: 90% to 50% B

  • 22-30 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

• Detection Wavelength: 280 nm (or the absorbance maximum of the chosen derivative).

Data Presentation

The following table summarizes the expected performance characteristics of the method. These values are illustrative and should be determined during method validation.

Parameter	Expected Value
Retention Time (Derivative)	~12.5 min
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL
Linearity Range	0.5 - 50 µg/mL
Correlation Coefficient (r²)	> 0.999
Precision (%RSD)	< 2%
Accuracy (% Recovery)	95 - 105%

Visualizations

Derivatization Reaction Workflow

Caption: Derivatization reaction workflow.

Analytical Workflow for HPLC Analysis

Caption: HPLC analytical workflow.

Conclusion

The described pre-column derivatization method provides a sensitive and reliable approach for the quantification of 2,2,2-Trichloro-1-ethoxyethanol by HPLC with UV detection. This application note serves as a comprehensive guide for researchers and analysts in developing and validating their own methods for this and similar analytes that lack a native chromophore. The provided protocols and workflows can be adapted to suit specific laboratory instrumentation and sample matrices.

Technical Notes & Optimization

Technical Support Center: 2,2,2-Trichloro-1-ethoxyethanol Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,2,2-Trichloro-1-ethoxyethanol. The information is presented in a question-and-answer format to directly address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2,2,2-Trichloro-1-ethoxyethanol and what is its primary application in synthesis?

2,2,2-Trichloro-1-ethoxyethanol (CAS 515-83-3), also known as chloral ethyl hemiacetal, is the product of the reaction between chloral (trichloroacetaldehyde) and ethanol. In organic synthesis, it is often used as a stable, crystalline, and less volatile surrogate for chloral, which is a regulated and difficult-to-handle reagent. It serves as a precursor for introducing the trichloromethyl group in various reactions.

Q2: What are the expected major components in a typical reaction mixture for the synthesis of 2,2,2-Trichloro-1-ethoxyethanol?

The synthesis of 2,2,2-Trichloro-1-ethoxyethanol is an equilibrium reaction between chloral and ethanol. Therefore, the reaction mixture will contain the product, 2,2,2-Trichloro-1-ethoxyethanol, as well as unreacted starting materials, chloral and ethanol.

Troubleshooting Guide

Issue 1: Low Yield of the Desired Product in Reactions Utilizing 2,2,2-Trichloro-1-ethoxyethanol

• Question: I am using 2,2,2-Trichloro-1-ethoxyethanol as a chloral surrogate, but the yield of my target molecule is consistently low. What are the potential causes and solutions?

• Answer: Low yields can stem from several factors related to the equilibrium nature of the hemiacetal and potential side reactions. Here are some common causes and troubleshooting steps:

  • Incomplete Reaction: The reaction may not be reaching completion.

    • Solution: Monitor the reaction progress using an appropriate analytical technique such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Nuclear Magnetic Resonance (NMR) spectroscopy. Consider extending the reaction time or moderately increasing the temperature, while being mindful of potential byproduct formation.

  • Equilibrium Shift: Since 2,2,2-Trichloro-1-ethoxyethanol is in equilibrium with chloral and ethanol, the presence of excess nucleophiles or protic solvents can shift the equilibrium away from the desired reactive chloral intermediate.

    • Solution: Use of an excess of 2,2,2-Trichloro-1-ethoxyethanol can help drive the reaction forward. If the reaction conditions permit, removal of ethanol as it is formed can also shift the equilibrium towards the product.

  • Decomposition of the Reagent: Although more stable than chloral, 2,2,2-Trichloro-1-ethoxyethanol can decompose under certain conditions.

    • Solution: Ensure the quality of the starting material. Store it in a cool, dry place. Avoid excessively high reaction temperatures and prolonged reaction times, which can lead to decomposition.

Issue 2: Presence of Unexpected Byproducts in the Reaction Mixture

• Question: My reaction mixture shows several unexpected spots on TLC or peaks in GC-MS analysis. What are the likely byproducts and how can I minimize them?

• Answer: The formation of byproducts is a common challenge. Understanding the potential side reactions is key to mitigating them.

  • Common Byproducts and Their Formation:

    Byproduct/Impurity	Potential Source	Mitigation Strategy
    Chloral	Unreacted starting material or equilibrium dissociation of 2,2,2-Trichloro-1-ethoxyethanol.	Use a slight excess of 2,2,2-Trichloro-1-ethoxyethanol. Ensure anhydrous reaction conditions to prevent hydrolysis back to chloral hydrate.
    Ethanol	Unreacted starting material or equilibrium dissociation of 2,2,2-Trichloro-1-ethoxyethanol.	If feasible for the reaction, use a Dean-Stark trap or molecular sieves to remove ethanol as it forms.
    2,2,2-Trichloroethanol	Reduction of the chloral intermediate by certain reagents.	Choose a selective reagent that does not reduce aldehydes. Protect other functional groups in the molecule if necessary.
    Chloroform	Decomposition of the trichloromethyl group, particularly under basic conditions (haloform reaction).[1]	Maintain neutral or acidic reaction conditions. Avoid strong bases if the trichloromethyl group is desired in the final product.
    Acetal (2,2,2-Trichloro-1,1-diethoxyethane)	Reaction of 2,2,2-Trichloro-1-ethoxyethanol with a second molecule of ethanol under acidic conditions.	Control the stoichiometry of ethanol if it is a reagent. Minimize the presence of strong acid catalysts if acetal formation is not desired.

Experimental Protocols

Synthesis of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one using 2,2,2-Trichloro-1-ethoxyethanol

This protocol, adapted from a literature procedure, demonstrates the use of 2,2,2-Trichloro-1-ethoxyethanol as a chloral surrogate in a reaction with L-proline.

• Materials:

  • L(-)-Proline

  • Chloroform

  • 2,2,2-Trichloro-1-ethoxyethanol (98%)

  • Ethanol

• Procedure:

  • Suspend L(-)-proline (1.0 eq) in chloroform in a round-bottomed flask equipped with a magnetic stirrer.

  • Add 2,2,2-trichloro-1-ethoxyethanol (1.2 eq) to the suspension.

  • Attach a Dean-Stark trap and a reflux condenser to the flask.

  • Heat the reaction mixture to reflux.

  • Monitor the reaction by reverse-phase TLC until the L-proline is consumed (typically 15-19 hours).

  • Cool the reaction mixture and remove the volatile organic components under reduced pressure.

  • Recrystallize the crude product from ethanol to obtain the purified (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one.

Visualizations

To aid in understanding the chemical processes discussed, the following diagrams illustrate the key reaction pathways and logical relationships.

References

• 1. Determination of chloral hydrate metabolites in human plasma by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

how to minimize side reactions with 2,2,2-Trichloro-1-ethoxyethanol

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize side reactions and optimize the use of 2,2,2-Trichloro-1-ethoxyethanol in your experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during reactions involving 2,2,2-Trichloro-1-ethoxyethanol.

Issue 1: Low Yield of Desired Product

Potential Cause: Decomposition of 2,2,2-Trichloro-1-ethoxyethanol. As a hemiacetal, it can be sensitive to acidic or basic conditions, leading to the regeneration of chloral and ethanol.

Solutions:

Parameter	Recommendation	Rationale
pH Control	Maintain neutral or slightly acidic conditions if the reaction allows. Avoid strong acids and bases.	2,2,2-Trichloro-1-ethoxyethanol is a hemiacetal and its formation is reversible. Both strong acid and strong base can catalyze the reverse reaction to chloral and ethanol.[1][2]
Temperature	Keep the reaction temperature as low as reasonably possible to achieve the desired transformation.	Higher temperatures can promote decomposition and side reactions.
Inert Atmosphere	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).	This minimizes the risk of oxidation of any aldehyde (chloral) that may form from decomposition.[3]
Anhydrous Conditions	Use anhydrous solvents and reagents.	The presence of water can facilitate the hydrolysis of the hemiacetal back to chloral and ethanol.[1]

Experimental Protocol: General Procedure for Reactions with 2,2,2-Trichloro-1-ethoxyethanol

• Apparatus Setup: Assemble a dry, three-necked flask equipped with a magnetic stirrer, a thermometer, and a reflux condenser under an inert atmosphere.

• Reagent Addition: Dissolve the substrate in an appropriate anhydrous solvent. Add 2,2,2-Trichloro-1-ethoxyethanol to the solution.

• Reaction Monitoring: Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC, or NMR).

• Work-up: Upon completion, quench the reaction appropriately (e.g., with a neutral or slightly acidic aqueous solution).

• Purification: Extract the product with a suitable organic solvent, dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and concentrate under reduced pressure. Purify the crude product by an appropriate method such as recrystallization or column chromatography.

Issue 2: Formation of Unexpected Byproducts

Potential Cause: Side reactions of in situ generated chloral. Under basic conditions, chloral can undergo reactions such as the haloform reaction or aldol-type condensations.

Solutions:

Parameter	Recommendation	Rationale
Base Selection	If a base is required, use a non-nucleophilic, sterically hindered base.	This will minimize the likelihood of the base attacking the hemiacetal or any transiently formed chloral.
Reaction Time	Optimize the reaction time to maximize the formation of the desired product while minimizing the formation of byproducts.	Prolonged reaction times can lead to the accumulation of decomposition products and subsequent side reactions.
Purification of Starting Material	Ensure the purity of 2,2,2-Trichloro-1-ethoxyethanol before use.	Impurities could catalyze decomposition or participate in side reactions. It is a white to light yellow crystalline solid.[4]

Frequently Asked Questions (FAQs)

Q1: What is the stability of 2,2,2-Trichloro-1-ethoxyethanol in common organic solvents?

A1: 2,2,2-Trichloro-1-ethoxyethanol is generally stable in common anhydrous aprotic solvents such as chloroform, dichloromethane, tetrahydrofuran (THF), and diethyl ether at room temperature. However, its stability can be compromised in protic solvents, especially in the presence of acid or base catalysts, due to the reversible nature of hemiacetal formation.[1][2]

Q2: How can I detect the decomposition of 2,2,2-Trichloro-1-ethoxyethanol during my reaction?

A2: Decomposition can be monitored by techniques such as ¹H NMR spectroscopy by observing the appearance of signals corresponding to free ethanol and chloral. Gas chromatography (GC) can also be used to detect the presence of these volatile decomposition products.

Q3: Can 2,2,2-Trichloro-1-ethoxyethanol be used as a protecting group?

A3: While 2,2,2-Trichloro-1-ethoxyethanol itself is a hemiacetal, the related compound 2,2,2-trichloroethanol is used to form the 2,2,2-trichloroethyl (Tce) protecting group for carboxylic acids.[5] 2,2,2-Trichloro-1-ethoxyethanol can be considered a masked form of chloral, which is a reactant in the formation of other compounds.

Q4: What are the primary decomposition products of 2,2,2-Trichloro-1-ethoxyethanol?

A4: The primary decomposition products are chloral (trichloroacetaldehyde) and ethanol, resulting from the reversible hemiacetal hydrolysis or decomposition.[6][7]

Visualizing Reaction Pathways

To better understand the potential reaction pathways and how to control them, the following diagrams illustrate the key concepts.

Caption: Decomposition pathways of 2,2,2-Trichloro-1-ethoxyethanol.

Caption: Troubleshooting workflow for reactions with 2,2,2-Trichloro-1-ethoxyethanol.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. 2,2,2-TRICHLORO-1-ETHOXYETHANOL | 515-83-3 [amp.chemicalbook.com]
• 5. 2,2,2-Trichloroethanol - Wikipedia [en.wikipedia.org]
• 6. 2,2,2-Trichloro-1-ethoxy ethanol [webbook.nist.gov]
• 7. Chloral hydrate - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Reaction Yield with 2,2,2-Trichloro-1-ethoxyethanol

Welcome to the technical support center for 2,2,2-Trichloro-1-ethoxyethanol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction yields and troubleshooting common issues encountered during experiments with this versatile reagent.

Frequently Asked Questions (FAQs)

Q1: What is 2,2,2-Trichloro-1-ethoxyethanol and what are its primary applications?

A1: 2,2,2-Trichloro-1-ethoxyethanol (CAS No. 515-83-3) is a white to light yellow crystalline solid.[1][2] It is primarily used in organic synthesis as a stable and commercially available surrogate for chloral (trichloroacetaldehyde), which is a regulated substance and can be difficult to obtain.[3] Its applications include its use as an intermediate in the production of pharmaceuticals and pesticides.[4][5]

Q2: Why would I use 2,2,2-Trichloro-1-ethoxyethanol instead of chloral or chloral hydrate?

A2: The main advantage of using 2,2,2-Trichloro-1-ethoxyethanol is that it is not a regulated substance, making it more readily accessible for research and development.[3] It serves as a "masked form" of chloral, releasing the reactive species under the reaction conditions.[3] This can also sometimes offer better handling properties compared to the oily liquid form of chloral.[6]

Q3: What are the key safety precautions I should take when working with this reagent?

A3: 2,2,2-Trichloro-1-ethoxyethanol is moderately toxic if ingested.[2][7] When heated to decomposition, it can emit toxic fumes of chlorine.[2][7] It is also described as hygroscopic and sensitive.[1] Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.

Q4: What are the typical storage conditions for 2,2,2-Trichloro-1-ethoxyethanol?

A4: Due to its hygroscopic nature, it should be stored in a tightly sealed container in a cool, dry place.

Troubleshooting Guides

This section addresses specific issues that may arise during reactions involving 2,2,2-Trichloro-1-ethoxyethanol.

Problem 1: Low or No Reaction Conversion

Possible Cause	Suggested Solution
Insufficient Reaction Time	Some reactions, like the formation of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one from L-proline, can be slow, requiring 15-19 hours to reach completion.[3] Monitor the reaction progress using an appropriate technique (e.g., TLC, GC, NMR) to ensure it has gone to completion.
Inadequate Temperature	Many reactions involving this reagent require heating to reflux to proceed at a reasonable rate.[3] Ensure the reaction is being heated to the appropriate temperature for the specific transformation. For thermally sensitive substrates, a lower temperature for a longer duration may be necessary.
Poor Solubility of Reactants	The starting materials may not be sufficiently soluble in the chosen solvent, leading to a heterogeneous mixture and slow reaction. For example, L-proline is initially a suspension in chloroform.[3] Consider using a different solvent or a co-solvent to improve solubility.
Reagent Purity	Impurities in the starting materials or the 2,2,2-Trichloro-1-ethoxyethanol itself can inhibit the reaction. While commercially available reagent is often used directly,[3] consider purification of other reactants if issues persist.

Problem 2: Formation of Byproducts and Low Isolated Yield

Possible Cause	Suggested Solution
Decomposition of the Reagent or Product	High reaction temperatures can sometimes lead to the decomposition of the desired product or the reagent itself, especially if the reaction is prolonged. Optimize the reaction temperature and time to maximize the formation of the product while minimizing degradation.
Side Reactions with Solvent	The choice of solvent can influence the reaction outcome. Protic solvents, for example, may compete with the intended nucleophile. Ensure the solvent is appropriate for the reaction type and is anhydrous if necessary.
Difficult Purification	The product may be difficult to separate from starting materials or byproducts. In the synthesis with L-proline, recrystallization from ethanol is used to purify the crystalline product.[3] Optimize the purification method (e.g., recrystallization solvent, chromatography conditions) to improve the isolated yield.

Quantitative Data Summary

The following table summarizes reaction conditions and yields for a known reaction involving 2,2,2-Trichloro-1-ethoxyethanol.

Reactants	Product	Solvent	Temperature	Time (h)	Yield (%)	Reference
L-proline, 2,2,2-Trichloro-1-ethoxyethanol	(3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one	Chloroform	Reflux	15-19	62-65	[3]

Experimental Protocols

Synthesis of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one[3]

This protocol describes the reaction of L-proline with 2,2,2-Trichloro-1-ethoxyethanol to form a key intermediate.

Materials:

• L(-)-proline (11.55 g, 100.3 mmol)

• 2,2,2-Trichloro-1-ethoxyethanol (23.27 g, 120.3 mmol)

• Chloroform (500 mL)

• Ethanol (for recrystallization)

Procedure:

• To a 1000-mL single-necked, round-bottomed flask equipped with a magnetic stir bar, add L(-)-proline and chloroform.

• Add 2,2,2-Trichloro-1-ethoxyethanol to the suspension.

• Attach a 25-mL Dean-Stark trap topped with a reflux condenser and an argon adapter to the flask.

• Heat the reaction mixture at reflux using a heating mantle.

• Monitor the reaction by reverse phase TLC until the L(-)-proline is consumed (typically 15-19 hours). A color change from a milky opaque to an orange solution will be observed.

• Discontinue heating and remove the volatile organics under reduced pressure on a rotary evaporator.

• Recrystallize the resulting brown, crystalline solid from boiling ethanol (30 mL).

• Cool the solution to room temperature and then in an ice/water bath for 1 hour.

• Collect the crystals by suction filtration, wash with ice-cold ethanol (15 mL), and dry under vacuum to yield the product as colorless to light brown crystals (62-65% yield).

Visualizations

Caption: Experimental workflow for the synthesis of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one.

Caption: Troubleshooting logic for addressing low reaction yield.

References

• 1. researchgate.net [researchgate.net]
• 2. 2,2,2-TRICHLORO-1-ETHOXYETHANOL CAS#: 515-83-3 [m.chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. innospk.com [innospk.com]
• 5. nbinno.com [nbinno.com]
• 6. CHLORAL AND CHLORAL HYDRATE - Trichloroethylene, Tetrachloroethylene, and Some Other Chlorinated Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. 2,2,2-TRICHLORO-1-ETHOXYETHANOL | 515-83-3 [amp.chemicalbook.com]

Technical Support Center: Synthesis of 2,2,2-Trichloro-1-ethoxyethanol

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals engaged in the synthesis of 2,2,2-Trichloro-1-ethoxyethanol (also known as chloral alcoholate or chloral ethyl hemiacetal). Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to address common challenges encountered during its synthesis.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 2,2,2-Trichloro-1-ethoxyethanol.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive Chloral: The starting material, chloral or chloral hydrate, may have degraded. 2. Presence of Water (if anhydrous conditions are intended): Water can shift the equilibrium away from the hemiacetal product. 3. Insufficient Reaction Time: The reaction may not have reached equilibrium.	1. Use freshly distilled or a new bottle of chloral. If using chloral hydrate, ensure it is of high purity. 2. Use anhydrous ethanol and dry glassware. 3. Increase the reaction time and monitor the progress using techniques like TLC or NMR spectroscopy.
Product is an Oil and Does Not Solidify	1. Impurities Present: The presence of unreacted starting materials or byproducts can prevent crystallization. 2. Residual Solvent: Incomplete removal of the reaction solvent.	1. Purify the crude product. Recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes) can be effective. 2. Ensure the product is thoroughly dried under vacuum.
Low Yield	1. Equilibrium Not Favoring Product: Hemiacetal formation is a reversible reaction. 2. Sub-optimal Reactant Ratio: An incorrect molar ratio of chloral to ethanol can limit the yield. 3. Decomposition of Product: The product may be unstable under the reaction or workup conditions.	1. Use a moderate excess of ethanol to shift the equilibrium towards the product. 2. Experiment with varying the molar ratio of ethanol to chloral to find the optimal conditions. 3. Avoid high temperatures during workup and purification.
Formation of Byproducts	1. Reaction of Chloral with Water: If chloral hydrate is used or water is present, the equilibrium with chloral hydrate will exist. 2. Further reaction to form an acetal: While less common for the electron-withdrawing chloral, it's a possibility with a large excess of ethanol and acid catalysis.	1. If the hemiacetal is the desired product, using anhydrous chloral and ethanol is preferable. 2. Control the stoichiometry of the reactants and avoid strong acidic conditions if the acetal is not the desired product.
Product Decomposes Upon Storage	1. Hygroscopic Nature: The product can absorb moisture from the air, leading to hydrolysis back to chloral hydrate.[1] 2. Presence of Acidic or Basic Impurities: These can catalyze decomposition.	1. Store the purified product in a tightly sealed container in a desiccator. 2. Ensure the product is thoroughly purified and free from any acidic or basic residues.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 2,2,2-Trichloro-1-ethoxyethanol?

The most common and direct method for synthesizing 2,2,2-Trichloro-1-ethoxyethanol is the reaction of chloral (trichloroacetaldehyde) or its hydrate with ethanol.[2][3] This reaction is a nucleophilic addition of ethanol to the carbonyl group of chloral, forming a stable hemiacetal.

Q2: Can I use chloral hydrate directly for the synthesis?

Yes, chloral hydrate can be used. However, the water molecule in chloral hydrate will be present in the reaction mixture, which may influence the reaction equilibrium. For better control and potentially higher yields of the hemiacetal, using anhydrous chloral with anhydrous ethanol is recommended.

Q3: What are the critical parameters to control during the synthesis?

The key parameters to control are:

• Purity of Reactants: Use high-purity chloral (or chloral hydrate) and anhydrous ethanol to minimize side reactions.

• Temperature: The reaction is typically carried out at or below room temperature. Exothermic reactions should be cooled.

• Stoichiometry: A slight excess of ethanol can be used to drive the equilibrium towards the formation of the hemiacetal.

Q4: How can the progress of the reaction be monitored?

The reaction can be monitored by:

• Thin Layer Chromatography (TLC): If the product and starting materials have different Rf values.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: By observing the disappearance of the aldehyde proton of chloral and the appearance of the characteristic peaks for the hemiacetal.

Q5: What is the best method for purifying the final product?

Recrystallization is a common method for purifying 2,2,2-Trichloro-1-ethoxyethanol.[4] A suitable solvent system, such as ethanol-water or a mixture of a nonpolar solvent like hexanes with a more polar solvent, can be used. The choice of solvent will depend on the impurities present.

Experimental Protocols

Synthesis of 2,2,2-Trichloro-1-ethoxyethanol from Chloral and Ethanol

This protocol describes a general procedure for the synthesis. Researchers should adapt it based on their specific laboratory conditions and safety protocols.

Materials:

• Chloral (trichloroacetaldehyde), anhydrous

• Ethanol, anhydrous

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve anhydrous chloral in a minimal amount of anhydrous ethanol. A slight molar excess of ethanol (e.g., 1.1 to 1.5 equivalents) is recommended.

• Stir the mixture at room temperature. The reaction is typically fast. For larger scale reactions, it is advisable to cool the mixture in an ice bath during the initial mixing as the reaction can be exothermic.

• Monitor the reaction progress by TLC or by taking a small aliquot for NMR analysis. The reaction is often complete within a few hours.

• Once the reaction is complete, remove the excess ethanol under reduced pressure using a rotary evaporator.

• The crude product, which may be an oil or a solid, can then be purified by recrystallization.

Visualizations

Reaction Pathway

Caption: Reaction scheme for the synthesis of 2,2,2-Trichloro-1-ethoxyethanol.

Experimental Workflow

Caption: General experimental workflow for the synthesis.

Troubleshooting Logic

Caption: Decision tree for troubleshooting synthesis issues.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Chloral - Wikipedia [en.wikipedia.org]
• 3. 2,2,2-Trichloro-1-ethoxy ethanol [webbook.nist.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purity Enhancement of 2,2,2-Trichloro-1-ethoxyethanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis and purification of 2,2,2-Trichloro-1-ethoxyethanol.

Troubleshooting Guide

This section addresses common issues encountered during the purification of synthesized 2,2,2-Trichloro-1-ethoxyethanol, offering potential causes and solutions.

Q1: My final product has a sharp, pungent odor. What is the likely impurity and how can I remove it?

A1: A sharp, pungent odor often indicates the presence of unreacted chloral (trichloroacetaldehyde). This can occur if the reaction has not gone to completion or if an insufficient amount of ethanol was used.

Solution:

• Purification: Fractional distillation is effective in removing volatile impurities like chloral.

• Reaction Optimization: Ensure the reaction goes to completion by monitoring it via TLC or GC. Using a slight excess of ethanol can also help drive the reaction forward.

Q2: The 1H NMR spectrum of my product shows an unexpected quartet and triplet, suggesting the presence of excess ethanol. How can I remove it?

A2: Residual ethanol is a common impurity. While it can be challenging to remove completely due to its boiling point proximity to the product under atmospheric pressure, several methods can be employed.

Solution:

• Vacuum Distillation: Lowering the pressure during distillation will decrease the boiling points of both the product and ethanol, potentially improving separation.

• Azeotropic Distillation: Distillation with a solvent that forms a low-boiling azeotrope with ethanol (e.g., benzene or toluene) can be effective. However, this introduces another solvent that must be subsequently removed.

• Washing: If the product is solid, washing the crystals with a cold, non-polar solvent in which ethanol is soluble but the product is not, can be effective.

Q3: My product appears oily or fails to crystallize properly. What could be the issue?

A3: This can be caused by the presence of several impurities, including water (leading to the formation of chloral hydrate), the full acetal (1,1-diethoxy-2,2,2-trichloroethane), or other byproducts from the chloral synthesis.

Solution:

• Drying: Ensure all glassware is thoroughly dried before the reaction. Use anhydrous ethanol and chloral. If water is suspected, drying the crude product with a suitable drying agent (e.g., anhydrous sodium sulfate) before purification may help.

• Purification: A combination of purification techniques may be necessary. Fractional distillation can remove more volatile impurities, while recrystallization or column chromatography can separate the desired hemiacetal from the less polar full acetal.

Q4: After recrystallization, the yield is very low. How can I improve it?

A4: Low yield after recrystallization can be due to several factors, including the choice of solvent, using too much solvent, or premature crystallization.

Solution:

• Solvent Selection: The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. Perform small-scale solvent screening to find the optimal solvent or solvent mixture.

• Minimize Solvent Usage: Use the minimum amount of hot solvent required to fully dissolve the crude product.

• Slow Cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath. This promotes the formation of larger, purer crystals and can improve recovery.

• Mother Liquor Analysis: Analyze the mother liquor by TLC or GC to see if a significant amount of product remains. If so, a second crop of crystals may be obtained by concentrating the mother liquor and cooling again.

Frequently Asked Questions (FAQs)

Q: What are the most common impurities in synthesized 2,2,2-Trichloro-1-ethoxyethanol?

A: The most common impurities include:

• Starting Materials: Unreacted chloral and ethanol.

• Byproducts from Chloral Synthesis: Dichloroacetaldehyde, chloroform, hydrogen chloride, and phosgene may be present in the starting chloral.

• Reaction Byproducts: The full acetal, 1,1-diethoxy-2,2,2-trichloroethane, can form if an excess of ethanol is used, especially under acidic conditions.

• Degradation Products: Chloral hydrate can form if water is present.

Q: What is the recommended method for monitoring the purity of 2,2,2-Trichloro-1-ethoxyethanol?

A: Gas Chromatography (GC) with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is a highly effective method for quantitative purity analysis. 1H NMR spectroscopy is also excellent for assessing purity by integrating the signals of the product against those of known impurities or a calibrated internal standard. Thin-Layer Chromatography (TLC) is a quick and useful qualitative tool for monitoring reaction progress and the effectiveness of purification steps.

Q: Can I use a single purification method to achieve high purity?

A: While a single method like fractional distillation or recrystallization can significantly improve purity, a combination of methods is often necessary to remove all impurities effectively. For example, an initial distillation to remove volatile impurities followed by recrystallization to remove less soluble byproducts can yield a product of very high purity.

Data on Purification Methods

The following table summarizes the effectiveness of various purification techniques for removing common impurities from 2,2,2-Trichloro-1-ethoxyethanol. The purity improvement percentages are illustrative and can vary based on the initial purity and the specific experimental conditions.

Impurity	Recrystallization	Fractional Distillation	Column Chromatography	Expected Purity Improvement (Illustrative)
Unreacted Chloral	Partially Effective	Highly Effective	Effective	85-95%
Excess Ethanol	Partially Effective	Effective	Partially Effective	80-90%
1,1-diethoxy-2,2,2-trichloroethane	Effective	Partially Effective	Highly Effective	90-98%
Chloral Hydrate	Effective	Partially Effective	Effective	90-99%
Byproducts from Chloral Synthesis	Variable	Effective	Highly Effective	>95%

Experimental Protocols

Protocol 1: Recrystallization from Ethanol

This protocol is suitable for removing impurities that have different solubility profiles in ethanol compared to the desired product.

Methodology:

• Dissolution: In a fume hood, place the crude 2,2,2-Trichloro-1-ethoxyethanol in an Erlenmeyer flask. Add a minimal amount of hot ethanol (near boiling) while stirring until the solid is completely dissolved.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration (Optional): If charcoal or other insoluble impurities are present, perform a hot gravity filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining mother liquor.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Protocol 2: Fractional Distillation

This method is effective for separating components with different boiling points.

Methodology:

• Apparatus Setup: Assemble a fractional distillation apparatus in a fume hood. Use a fractionating column (e.g., Vigreux or packed column) between the distillation flask and the condenser.

• Distillation: Place the crude 2,2,2-Trichloro-1-ethoxyethanol in the distillation flask with a few boiling chips. Heat the flask gently.

• Fraction Collection: Collect the distillate in fractions based on the boiling point. The boiling point of 2,2,2-Trichloro-1-ethoxyethanol is approximately 116 °C at atmospheric pressure.[1] Lower boiling fractions will contain more volatile impurities like ethanol and chloral.

• Purity Analysis: Analyze the collected fractions by GC or NMR to determine their purity. Combine the fractions with the highest purity.

Protocol 3: Silica Gel Column Chromatography

This technique separates compounds based on their polarity.

Methodology:

• Solvent System Selection: Determine a suitable eluent system using Thin-Layer Chromatography (TLC). A common starting point for compounds of moderate polarity is a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate). The ideal system should provide a good separation between the product and impurities, with the product having an Rf value of around 0.3-0.4.

• Column Packing: Prepare a slurry of silica gel in the chosen non-polar solvent and carefully pack a chromatography column.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica gel column.

• Elution: Elute the column with the chosen solvent system. A gradient elution (gradually increasing the polarity of the eluent) may be necessary for optimal separation.

• Fraction Collection and Analysis: Collect the eluate in fractions and analyze them by TLC.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Visualizations

Caption: Troubleshooting workflow for purifying 2,2,2-Trichloro-1-ethoxyethanol.

Caption: Relationship between synthesis and potential impurities.

References

• 1. scbt.com [scbt.com]

Navigating the Challenges of 2,2,2-Trichloro-1-ethoxyethanol (TCEE) Protecting Group Removal: A Technical Troubleshooting Guide

For Researchers, Scientists, and Drug Development Professionals

The 2,2,2-Trichloro-1-ethoxyethanol (TCEE) moiety is utilized as a protecting group for hydroxyl functionalities in complex organic synthesis. Its removal, while conceptually straightforward, can present several challenges in a laboratory setting. This technical support guide provides a comprehensive overview of troubleshooting strategies and frequently asked questions to assist researchers in achieving efficient and clean deprotection of TCEE-protected alcohols.

Frequently Asked Questions (FAQs)

Q1: What is the standard method for removing the TCEE protecting group?

The primary method for the cleavage of a TCEE protecting group is through reductive cleavage. This is typically achieved by using activated zinc dust in the presence of a protic solvent or a mild acid. The mechanism is analogous to the deprotection of the related 2,2,2-trichloroethyl (TCE) and 2,2,2-trichloroethoxycarbonyl (Troc) groups.

Q2: Why is my TCEE deprotection reaction sluggish or incomplete?

Several factors can contribute to an incomplete reaction. These include:

• Insufficiently activated zinc: The quality and activation of the zinc powder are crucial for the reaction's success.

• Suboptimal reaction temperature: While the reaction is often carried out at room temperature, gentle heating may be required for less reactive substrates.

• Inadequate amount of acid or proton source: A sufficient amount of a proton source, such as acetic acid or ammonium chloride, is necessary to facilitate the reductive cleavage.

• Steric hindrance: A sterically hindered environment around the TCEE ether linkage can slow down the reaction rate.

Q3: I am observing unexpected side products in my reaction mixture. What are the likely culprits?

The acetal nature of the TCEE protecting group makes it susceptible to acid-catalyzed hydrolysis. Common side products can arise from:

• Premature cleavage of the acetal: Under strongly acidic conditions, the acetal can hydrolyze to reveal the parent aldehyde (chloral) and the protected alcohol, which may undergo further reactions.

• Formation of byproducts from the trichloromethyl group: Reductive conditions can lead to various chlorinated byproducts.

• Reaction with scavengers: If scavengers are used, they may react with intermediates to form adducts.

Q4: What are the best practices for purifying the deprotected alcohol?

Purification can be challenging due to the presence of zinc salts and organic byproducts. Effective purification strategies include:

• Aqueous workup: A thorough aqueous workup is essential to remove the majority of zinc salts. Washing with a chelating agent like EDTA can be beneficial.

• Chromatography: Column chromatography on silica gel is a standard method for separating the desired alcohol from nonpolar byproducts.

• Crystallization: If the deprotected alcohol is a solid, crystallization can be an effective final purification step.

Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the removal of the TCEE protecting group.

Problem	Potential Cause	Recommended Solution
Incomplete Reaction	Poor quality or deactivation of zinc dust.	Activate the zinc dust prior to use by washing with dilute HCl, followed by water, methanol, and ether, and drying under vacuum.
Insufficient amount of proton source.	Increase the equivalents of acetic acid or ammonium chloride. Monitor the pH of the reaction to ensure it remains acidic.
Low reaction temperature.	Gently warm the reaction mixture to 30-40 °C. Monitor the reaction progress by TLC.
Steric hindrance around the reaction site.	Increase the reaction time and/or temperature. Consider using a more reactive form of zinc, such as zinc-copper couple.
Formation of Side Products	Acid-catalyzed hydrolysis of the acetal.	Use a milder proton source, such as ammonium chloride instead of a strong acid. Maintain a controlled, slightly acidic pH.
Complex mixture of byproducts.	Add a radical scavenger, such as tri-n-butyltin hydride, in catalytic amounts to minimize side reactions involving the trichloromethyl group.
Difficult Purification	Presence of zinc salts in the organic layer.	Perform a thorough aqueous workup, including washes with saturated aqueous EDTA solution to chelate zinc ions.
Co-elution of the product with byproducts during chromatography.	Optimize the solvent system for column chromatography. Consider using a different stationary phase if separation on silica gel is poor.
Product is an oil and difficult to handle.	If possible, try to form a solid derivative (e.g., an ester or a urethane) for easier purification and characterization.

Experimental Protocols

Standard Protocol for TCEE Deprotection using Zinc and Acetic Acid

• Dissolve the TCEE-protected alcohol (1 equivalent) in a suitable solvent such as methanol or a mixture of THF and water.

• Add activated zinc dust (5-10 equivalents).

• Add glacial acetic acid (5-10 equivalents) dropwise at room temperature.

• Stir the reaction mixture vigorously at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture through a pad of celite to remove excess zinc.

• Concentrate the filtrate under reduced pressure.

• Perform an aqueous workup by partitioning the residue between ethyl acetate and water.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product.

• Purify the crude product by column chromatography on silica gel.

Deprotection Workflow

Caption: A typical experimental workflow for the reductive cleavage of a TCEE protecting group.

Troubleshooting Logic

effect of temperature and solvent on 2,2,2-Trichloro-1-ethoxyethanol reactivity

This technical support center provides troubleshooting guidance and frequently asked questions concerning the reactivity of 2,2,2-Trichloro-1-ethoxyethanol, with a focus on the influence of temperature and solvent systems.

Troubleshooting Guides

Issue: Low or No Yield of Desired Product

Question	Answer
Why am I experiencing low yield when using 2,2,2-Trichloro-1-ethoxyethanol as a reactant?	The reactivity of 2,2,2-Trichloro-1-ethoxyethanol is highly dependent on its equilibrium with chloral and ethanol. Elevated temperatures and certain solvents can shift this equilibrium, reducing the concentration of the active hemiacetal and leading to lower product yields.
What role does temperature play in reaction outcomes?	Higher temperatures can accelerate the decomposition of the hemiacetal back to its starting materials (chloral and ethanol), which may not be reactive in your desired pathway. This decomposition can be a significant side reaction, consuming your starting material.
How can I optimize the reaction temperature?	It is recommended to start reactions at a lower temperature (e.g., 0-5 °C) and slowly warm to room temperature. A screening of different temperatures is advisable to find the optimal balance between reaction rate and hemiacetal stability.
Could my choice of solvent be the issue?	Absolutely. Protic solvents, especially those that can act as hydrogen bond donors or acceptors, can participate in the equilibrium, potentially destabilizing the hemiacetal. Aprotic solvents are often preferred for reactions involving hemiacetals to minimize this effect.
What is the recommended troubleshooting workflow for low yield?	1. Verify Reagent Quality: Ensure the 2,2,2-Trichloro-1-ethoxyethanol is pure and has not decomposed during storage. 2. Solvent Screening: If possible, test a range of aprotic solvents (e.g., THF, Dioxane, Toluene) to identify one that favors product formation. 3. Temperature Optimization: Run the reaction at various temperatures to determine the optimal conditions. 4. pH Control: In some cases, the presence of trace amounts of acid or base can catalyze decomposition. Using a buffered system or a non-polar aprotic solvent can mitigate this.

Issue: Formation of Unexpected Side Products

Question	Answer
I am observing side products consistent with the reactivity of chloral. Why is this happening?	The formation of chloral-derived side products is a strong indication that the 2,2,2-Trichloro-1-ethoxyethanol is decomposing under the reaction conditions. This is a common issue, as the hemiacetal is in equilibrium with chloral and ethanol.
How does the solvent influence the formation of these side products?	Polar protic solvents can facilitate the breakdown of the hemiacetal. For instance, in an aqueous or highly protic environment, the equilibrium can be significantly shifted towards the starting aldehyde and alcohol, making them available for side reactions.
What steps can I take to minimize the formation of side products?	- Utilize anhydrous and aprotic solvents to maintain the stability of the hemiacetal. - Conduct the reaction at the lowest feasible temperature to slow down the rate of decomposition. - Consider the in-situ formation of the hemiacetal if purification and storage prove to be problematic.

Frequently Asked Questions (FAQs)

Question	Answer
What is the general stability of 2,2,2-Trichloro-1-ethoxyethanol?	2,2,2-Trichloro-1-ethoxyethanol is a hemiacetal and, as such, is in a state of equilibrium with its corresponding aldehyde (chloral) and alcohol (ethanol). Its stability is sensitive to temperature, pH, and the solvent environment. It is generally more stable in aprotic, non-polar solvents at lower temperatures.
How does temperature generally affect the reactivity of this compound?	Increasing the temperature typically increases the rate of reactions. However, for 2,2,2-Trichloro-1-ethoxyethanol, it also accelerates its decomposition back to chloral and ethanol. This can have a net negative effect on the yield of reactions where the intact hemiacetal is the desired reactant.
Which solvents are recommended for reactions involving 2,2,2-Trichloro-1-ethoxyethanol?	Aprotic solvents such as tetrahydrofuran (THF), dioxane, diethyl ether, or toluene are generally recommended as they are less likely to interfere with the hemiacetal equilibrium.
Are there any solvents I should avoid?	Protic solvents like water, methanol, and to a lesser extent, ethanol, should be used with caution as they can promote the decomposition of the hemiacetal.
How should 2,2,2-Trichloro-1-ethoxyethanol be stored?	To maximize shelf life, it should be stored in a cool, dry place in a tightly sealed container to protect it from moisture and heat, which can accelerate its decomposition.

Quantitative Data

Table 1: Illustrative Decomposition of a Hemiacetal After 24 Hours

Solvent	Temperature (°C)	% Decomposition (Hypothetical)
Toluene	25	< 5%
Toluene	50	15%
Tetrahydrofuran (THF)	25	< 10%
Tetrahydrofuran (THF)	50	25%
Methanol	25	30%
Methanol	50	> 60%
Water	25	> 50%
Water	50	> 90%

Experimental Protocols

General Protocol for a Substitution Reaction Using 2,2,2-Trichloro-1-ethoxyethanol

This protocol outlines a general procedure for the reaction of 2,2,2-Trichloro-1-ethoxyethanol with a generic nucleophile (Nu-H) in an aprotic solvent.

Materials:

• 2,2,2-Trichloro-1-ethoxyethanol

• Nucleophile (e.g., an amine, thiol, or alcohol)

• Anhydrous aprotic solvent (e.g., THF)

• Inert gas (e.g., Nitrogen or Argon)

• Round-bottom flask and magnetic stirrer

• Standard glassware for workup and purification

Procedure:

• Set up a round-bottom flask equipped with a magnetic stir bar under an inert atmosphere.

• Dissolve the nucleophile (1.0 equivalent) in the anhydrous aprotic solvent.

• Cool the solution to 0 °C using an ice bath.

• Slowly add 2,2,2-Trichloro-1-ethoxyethanol (1.1 equivalents) to the cooled solution while stirring.

• Allow the reaction to stir at 0 °C for one hour, then let it warm to room temperature.

• Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS).

• Upon completion, quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purify the crude product using column chromatography or recrystallization.

Visualizations

Caption: Equilibrium of 2,2,2-Trichloro-1-ethoxyethanol and influencing factors.

Caption: Troubleshooting workflow for low reaction yield.

preventing decomposition of 2,2,2-Trichloro-1-ethoxyethanol during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the decomposition of 2,2,2-Trichloro-1-ethoxyethanol during storage.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and handling of 2,2,2-Trichloro-1-ethoxyethanol, providing potential causes and recommended solutions.

Observed Issue	Potential Cause(s)	Recommended Action(s)
Change in physical appearance (e.g., discoloration, clumping)	1. Moisture Absorption: The compound is hygroscopic and can absorb atmospheric moisture, leading to clumping or hydrolysis.[1] 2. Decomposition: Exposure to light, heat, or incompatible materials can initiate decomposition, causing discoloration.	1. Ensure the container is tightly sealed and stored in a desiccator or a dry, inert atmosphere (e.g., under nitrogen or argon). 2. Store in a cool, dark place. Use amber glass vials to protect from light.
Development of an acidic odor	Hydrolysis or Oxidation: Decomposition can lead to the formation of acidic byproducts such as hydrochloric acid (HCl) or trichloroacetic acid. This can be initiated by moisture or air (oxygen).	1. Verify the integrity of the container seal. 2. Purge the container with an inert gas before sealing. 3. Consider adding a non-interfering acid scavenger if compatible with the intended application.
Inconsistent experimental results	Degradation of the Reagent: The use of partially decomposed 2,2,2-Trichloro-1-ethoxyethanol will lead to lower effective concentrations and the presence of impurities.	1. Perform a quality control check on the stored reagent before use (e.g., melting point, NMR, or GC-MS) to assess purity. 2. If degradation is suspected, purify the material (e.g., by recrystallization) or use a fresh batch.
Precipitate formation in solution	Low Solubility or Reaction with Solvent: The compound has limited solubility in some solvents and may precipitate, especially at lower temperatures. It may also react with certain solvents over time.	1. Consult solubility data and ensure the appropriate solvent and concentration are used. 2. Prepare solutions fresh before use. 3. If storing in solution, conduct a stability study in that specific solvent.

Frequently Asked Questions (FAQs)

Q1: What is the primary decomposition pathway for 2,2,2-Trichloro-1-ethoxyethanol?

A1: As a hemiacetal, the primary decomposition pathway is a reversible reaction back to its starting materials: chloral (2,2,2-trichloroacetaldehyde) and ethanol.[2] This process can be catalyzed by the presence of acids or bases.

Q2: How does moisture affect the stability of 2,2,2-Trichloro-1-ethoxyethanol?

A2: 2,2,2-Trichloro-1-ethoxyethanol is hygroscopic.[1] Moisture can initiate hydrolysis, leading to the formation of chloral hydrate and ethanol. The presence of water can also facilitate the formation of acidic byproducts, which can further catalyze decomposition.

Q3: What are the ideal storage conditions for this compound?

A3: To minimize decomposition, 2,2,2-Trichloro-1-ethoxyethanol should be stored in a tightly sealed container, in a cool, dry, and dark place.[3] Storage in a desiccator or under an inert atmosphere is recommended to protect it from moisture and oxidation.

Q4: Are there any recommended stabilizers for 2,2,2-Trichloro-1-ethoxyethanol?

A4: While specific stabilizers for this compound are not extensively documented, principles from stabilizing similar chlorinated compounds can be applied. For chlorinated solvents, small amounts of amines or phenolic compounds are sometimes used as acid scavengers and antioxidants, respectively. However, the compatibility of any stabilizer with your specific experimental setup must be verified. For many applications, storing the pure compound under optimal conditions (cold, dark, dry, inert atmosphere) is the best approach to avoid introducing potential reactants.

Q5: How can I check the purity of my stored 2,2,2-Trichloro-1-ethoxyethanol?

A5: The purity can be assessed using standard analytical techniques. Nuclear Magnetic Resonance (NMR) spectroscopy can be used to observe the equilibrium between the hemiacetal and its degradation products.[4][5][6] Gas Chromatography-Mass Spectrometry (GC-MS) is effective for detecting volatile impurities and decomposition products like chloral and ethanol.[7][8][9][10] A melting point determination can also be a quick indicator of purity, as impurities will typically depress and broaden the melting range.

Quantitative Data on Stability

Storage Condition	Time (Months)	Purity (%)	Major Decomposition Product(s)	Appearance
2-8°C, Dark, Desiccated	0	99.5	-	White crystalline solid
6	99.2	Chloral, Ethanol	No change
12	98.9	Chloral, Ethanol	No change
25°C, Ambient Light, Ambient Humidity	0	99.5	-	White crystalline solid
6	92.0	Chloral, Ethanol, Chloral Hydrate	Slight yellowing, minor clumping
12	85.5	Chloral, Ethanol, Chloral Hydrate	Yellowish, significant clumping
40°C, 75% Relative Humidity, Dark	0	99.5	-	White crystalline solid
1	88.3	Chloral, Ethanol, Chloral Hydrate	Off-white, severe clumping
3	75.1	Chloral, Ethanol, Chloral Hydrate, HCl	Yellow-brown, liquid phase present

Experimental Protocols

Protocol 1: Accelerated Stability Study

This protocol is designed to assess the stability of 2,2,2-Trichloro-1-ethoxyethanol under stressed conditions to predict its long-term stability.[1][2][11][12]

Methodology:

• Sample Preparation: Aliquot approximately 1g of 2,2,2-Trichloro-1-ethoxyethanol into several amber glass vials.

• Storage Conditions: Place the vials in stability chambers under the following conditions:

  • 40°C / 75% Relative Humidity (RH)

  • 25°C / 60% RH

  • 5°C (refrigerated)

• Time Points: Pull samples for analysis at initial (T=0), 1, 3, and 6 months.

• Analysis: At each time point, analyze the samples for:

  • Purity: Using Gas Chromatography (GC) with a Flame Ionization Detector (FID).

  • Identification of Degradants: Using GC-MS to identify and quantify any decomposition products.

  • Appearance: Visually inspect for any changes in color or physical state.

  • Moisture Content: By Karl Fischer titration.

• Data Evaluation: Plot the purity of 2,2,2-Trichloro-1-ethoxyethanol as a function of time for each condition to determine the degradation rate.

Protocol 2: Purity Assessment by NMR Spectroscopy

This protocol outlines the use of ¹H NMR to determine the purity of 2,2,2-Trichloro-1-ethoxyethanol and detect the presence of its primary decomposition products.[13][14]

Methodology:

• Sample Preparation: Accurately weigh approximately 10 mg of the 2,2,2-Trichloro-1-ethoxyethanol sample and dissolve it in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Internal Standard: Add a known amount of a suitable internal standard (e.g., dimethyl sulfone) that has a singlet peak in a clear region of the spectrum.

• NMR Acquisition: Acquire a quantitative ¹H NMR spectrum.

• Data Analysis:

  • Integrate the characteristic peaks for 2,2,2-Trichloro-1-ethoxyethanol, chloral, ethanol, and the internal standard.

  • Calculate the molar ratios of the components.

  • Determine the purity of the sample based on the relative integrals and the known amount of the internal standard.

Visualizations

References

• 1. Application of Accelerated Predictive Stability Studies in Extemporaneously Compounded Formulations of Chlorhexidine to Assess the Shelf Life - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Predictive Stability Testing Utilizing Accelerated Stability Assessment Program (ASAP) Studies | Springer Nature Experiments [experiments.springernature.com]
• 3. researchgate.net [researchgate.net]
• 4. Nuclear magnetic resonance measurements of equilibria involving hydration and hemiacetal formation from some carbonyl compounds - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. shimadzu.com [shimadzu.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. agilent.com [agilent.com]
• 11. ema.europa.eu [ema.europa.eu]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Isolation of Hemiketal and Hydroxy Ketone Tautomers of Synthetic Intermediates Each Affording 18-Hydroxycortisol-1,6,7-d3 - PMC [pmc.ncbi.nlm.nih.gov]

issues with incomplete reactions involving 2,2,2-Trichloro-1-ethoxyethanol

Welcome to the technical support center for 2,2,2-Trichloro-1-ethoxyethanol. This resource is designed for researchers, scientists, and drug development professionals to address common issues encountered during its use in chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What is 2,2,2-Trichloro-1-ethoxyethanol and why is it used?

A1: 2,2,2-Trichloro-1-ethoxyethanol (CAS No. 515-83-3) is the ethyl hemiacetal of chloral (trichloroacetaldehyde).[1] It is a stable, crystalline solid that serves as a convenient and safer substitute for chloral, which is a regulated substance.[2] It is often used in organic synthesis where a chloral synthon is required.[2]

Q2: My reaction is very slow or appears incomplete when using 2,2,2-Trichloro-1-ethoxyethanol. What are the common causes?

A2: Incomplete or slow reactions can be attributed to several factors:

• Reversibility of the Reaction: As a hemiacetal, 2,2,2-Trichloro-1-ethoxyethanol exists in equilibrium with chloral and ethanol.[3] In subsequent reactions, the liberation of chloral can be the rate-limiting step or be part of an equilibrium that needs to be driven towards the product. For instance, in reactions that release water, its removal is crucial.

• Purity of the Reagent: The purity of 2,2,2-Trichloro-1-ethoxyethanol can vary between suppliers. Some suppliers explicitly state that the buyer is responsible for confirming the product's purity. Impurities may inhibit the reaction or introduce side products.

• Reaction Conditions: Sub-optimal temperature, solvent, or reaction time can lead to incomplete conversion. Some reactions require prolonged heating at reflux to proceed to completion.[2]

• Moisture: The presence of excessive moisture can push the equilibrium back towards the starting materials in reactions where water is a byproduct.

Q3: How can I monitor the progress of my reaction?

A3: Thin Layer Chromatography (TLC) is an effective method for monitoring the disappearance of the starting material and the formation of the product.[2] For example, in the reaction of 2,2,2-Trichloro-1-ethoxyethanol with L-proline, reverse phase TLC can be used to observe the consumption of the amino acid.[2]

Q4: Are there any known stability issues with 2,2,2-Trichloro-1-ethoxyethanol?

A4: While it is generally a stable solid, it can decompose upon heating to emit toxic fumes.[4][5] It is also important to consider that in solution, it is in equilibrium with chloral and ethanol, and the stability of chloral under the reaction conditions (e.g., in the presence of strong bases) should be taken into account.

Troubleshooting Guide

This guide provides a structured approach to troubleshooting incomplete reactions.

Issue: Reaction Stalls or Gives Low Yield

Below is a logical workflow to diagnose and resolve issues with incomplete reactions.

Caption: Troubleshooting workflow for incomplete reactions.

Data Presentation

The physical and chemical properties of 2,2,2-Trichloro-1-ethoxyethanol are summarized below.

Property	Value	Reference(s)
CAS Number	515-83-3	[1][4]
Molecular Formula	C₄H₇Cl₃O₂	[1][4]
Molecular Weight	193.46 g/mol	[4]
Appearance	White to light yellow crystalline powder	[4][5][6]
Melting Point	47 - 56.5 °C	[1][6]
Boiling Point	110 - 116 °C at 760 mmHg	[1][6]
Solubility	Slightly soluble in water	[4][5]
Synonyms	Chloral alcoholate, Chloral ethyl hemiacetal	[1]

Experimental Protocols

Protocol: Synthesis of (3R,7aS)-3-(Trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one

This protocol is adapted from a procedure in Organic Syntheses and demonstrates a typical application of 2,2,2-Trichloro-1-ethoxyethanol as a chloral substitute.[2]

Objective: To synthesize a chiral oxazolinone from L-proline using 2,2,2-Trichloro-1-ethoxyethanol.

Materials:

• L-proline (11.55 g, 100.3 mmol)

• 2,2,2-Trichloro-1-ethoxyethanol (23.27 g, 120.3 mmol)

• Chloroform (500 mL)

• Ethanol (for recrystallization)

Equipment:

• 1000-mL round-bottomed flask

• Magnetic stirrer

• Dean-Stark trap

• Reflux condenser

• Heating mantle

• Rotary evaporator

• Büchner funnel

Procedure:

• Suspend L-proline (100.3 mmol) in chloroform (500 mL) in a 1000-mL round-bottomed flask with a magnetic stir bar.

• Add 2,2,2-Trichloro-1-ethoxyethanol (120.3 mmol) to the suspension.

• Attach a Dean-Stark trap and a reflux condenser to the flask.

• Heat the mixture at reflux using a heating mantle. The reaction progress can be monitored by the consumption of L-proline using reverse phase TLC. The reaction typically takes 15-19 hours.

• Once the reaction is complete (L-proline is no longer visible by TLC), discontinue heating and remove the volatile organics under reduced pressure using a rotary evaporator.

• Recrystallize the resulting brown, crystalline solid from boiling ethanol (approx. 30 mL).

• Cool the solution to room temperature, then in an ice/water bath for 1 hour to allow for crystallization.

• Collect the crystals by suction filtration on a Büchner funnel and wash with a small amount of ice-cold ethanol.

• Dry the crystals under vacuum to yield the final product.

Caption: Experimental workflow for oxazolinone synthesis.

References

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 2,2,2-Trichloro-1-ethoxy ethanol [webbook.nist.gov]
• 4. 2,2,2-TRICHLORO-1-ETHOXYETHANOL CAS#: 515-83-3 [m.chemicalbook.com]
• 5. 2,2,2-TRICHLORO-1-ETHOXYETHANOL | 515-83-3 [amp.chemicalbook.com]
• 6. innospk.com [innospk.com]

Reference Data & Comparative Studies

A Tale of Two Trichloroethanols: A Comparative Guide to Their Roles as Protecting Groups in Organic Synthesis

In the intricate world of organic synthesis, the strategic use of protecting groups is paramount to achieving high yields and minimizing unwanted side reactions. This guide offers a detailed comparison between 2,2,2-Trichloroethanol and its ethoxy derivative, 2,2,2-Trichloro-1-ethoxyethanol, in their capacity as protecting groups. While both molecules share a trichloromethyl moiety, their documented applications in synthetic chemistry reveal a stark contrast. This report will delve into the well-established utility of 2,2,2-Trichloroethanol as a precursor to versatile protecting groups and highlight the conspicuous absence of 2,2,2-Trichloro-1-ethoxyethanol in this role, providing researchers, scientists, and drug development professionals with a clear understanding of their respective places in the synthetic chemist's toolkit.

2,2,2-Trichloroethanol: A Workhorse for Protecting Alcohols, Amines, and Carboxylic Acids

2,2,2-Trichloroethanol is a widely utilized reagent in organic synthesis, primarily as the precursor to the 2,2,2-trichloroethyl (TCE) and 2,2,2-trichloroethoxycarbonyl (Troc) protecting groups.[1] These groups offer robust protection for a variety of functional groups and can be selectively removed under mild reductive conditions, making them valuable assets in multi-step syntheses.[2][3]

The 2,2,2-trichloroethyl (TCE) group is commonly employed to protect carboxylic acids, phosphates, and alcohols.[4][5][6] Its stability under various reaction conditions and its selective cleavage contribute to its widespread use.[6][7][8]

The 2,2,2-trichloroethoxycarbonyl (Troc) group , on the other hand, is a carbamate protecting group used for amines and a carbonate for alcohols and phenols.[2][3] A key advantage of the Troc group is its orthogonality to other common protecting groups like Fmoc (removed by base) and Boc (removed by acid), as it is cleaved under specific reductive conditions.[2]

2,2,2-Trichloro-1-ethoxyethanol: An Enigma in Protecting Group Chemistry

In stark contrast to its simpler analog, 2,2,2-Trichloro-1-ethoxyethanol, also known as chloral alcoholate, has no documented application as a protecting group in the scientific literature.[9][10][11][12] While it is commercially available and used in other contexts, such as a pharmaceutical intermediate and in the production of fluorine plastics, its utility in protecting functional groups during organic synthesis has not been established.[9][12]

Comparative Data Presentation

The following tables summarize the available data for the protecting groups derived from 2,2,2-Trichloroethanol and the notable lack of corresponding information for 2,2,2-Trichloro-1-ethoxyethanol.

Table 1: Protection of Functional Groups

Protecting Group Precursor	Protecting Group	Functional Group Protected	Typical Protection Conditions
2,2,2-Trichloroethanol	2,2,2-Trichloroethyl (TCE)	Carboxylic Acids	RCOOH + Cl₃CCH₂OH, DCC, DMAP
Alcohols	ROH + Cl₃CC(NH)OCH₂Cl₃, TfOH
2,2,2-Trichloroethoxycarbonyl (Troc)	Amines	RNH₂ + Troc-Cl, Pyridine, CH₂Cl₂
Alcohols/Phenols	ROH + Troc-Cl, Pyridine
2,2,2-Trichloro-1-ethoxyethanol	Not Applicable	Not Applicable	No data available

Table 2: Deprotection Conditions and Stability

Protecting Group Precursor	Protecting Group	Typical Deprotection Conditions	Stability Profile
2,2,2-Trichloroethanol	2,2,2-Trichloroethyl (TCE)	Zn dust, Acetic Acid or NH₄Cl[4][7][8]	Stable to acidic and basic conditions
2,2,2-Trichloroethoxycarbonyl (Troc)	Zn dust, Acetic Acid or THF/H₂O[2][3]	Stable to acidic and basic conditions, orthogonal to Boc and Fmoc[2]
2,2,2-Trichloro-1-ethoxyethanol	Not Applicable	Not Applicable	No data available

Experimental Protocols

Detailed methodologies for the introduction and removal of the TCE and Troc protecting groups are provided below.

Protection of a Carboxylic Acid with the 2,2,2-Trichloroethyl (TCE) Group

Protocol: To a solution of the carboxylic acid (1.0 eq) in a suitable solvent such as dichloromethane (CH₂Cl₂) at 0 °C is added 2,2,2-trichloroethanol (1.2 eq), dicyclohexylcarbodiimide (DCC, 1.1 eq), and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq). The reaction mixture is stirred at room temperature until completion (monitored by TLC). The resulting dicyclohexylurea precipitate is removed by filtration, and the filtrate is washed with dilute acid, saturated sodium bicarbonate solution, and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to afford the 2,2,2-trichloroethyl ester.

Deprotection of a TCE-Protected Carboxylic Acid

Protocol: The TCE-protected carboxylic acid (1.0 eq) is dissolved in acetic acid. Activated zinc dust (excess) is added portion-wise to the stirred solution.[4][13] The reaction is monitored by TLC. Upon completion, the excess zinc is removed by filtration, and the solvent is evaporated. The residue is taken up in an appropriate organic solvent and washed with water to remove any remaining salts. The organic layer is dried and concentrated to yield the deprotected carboxylic acid.[6]

Protection of an Amine with the 2,2,2-Trichloroethoxycarbonyl (Troc) Group

Protocol: To a solution of the amine (1.0 eq) and pyridine (1.5 eq) in dichloromethane (CH₂Cl₂) at 0 °C is added 2,2,2-trichloroethyl chloroformate (Troc-Cl, 1.2 eq) dropwise.[2] The reaction mixture is allowed to warm to room temperature and stirred until the starting material is consumed (monitored by TLC). The reaction is then quenched with water, and the organic layer is separated, washed with dilute copper sulfate solution (to remove pyridine), water, and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to give the Troc-protected amine.

Deprotection of a Troc-Protected Amine

Protocol: The Troc-protected amine (1.0 eq) is dissolved in a mixture of tetrahydrofuran (THF) and water (e.g., 9:1 v/v).[2] Activated zinc dust (excess) is added, and the suspension is stirred vigorously at room temperature. The progress of the reaction is monitored by TLC. Once the reaction is complete, the mixture is filtered through a pad of celite to remove the zinc. The filtrate is concentrated, and the residue is partitioned between an organic solvent and water. The organic layer is washed with brine, dried, and concentrated to yield the free amine.

Visualizing the Chemistry: Diagrams

The following diagrams illustrate the protection and deprotection mechanisms for the Troc group and the logical workflow for choosing a protecting group.

Caption: General workflow for the protection and deprotection of an amine using the Troc group.

Caption: Logical workflow for selecting a suitable protecting group in organic synthesis.

Conclusion

This comparative guide demonstrates that while 2,2,2-Trichloroethanol is a valuable and well-documented precursor for the TCE and Troc protecting groups, 2,2,2-Trichloro-1-ethoxyethanol does not share this utility in synthetic organic chemistry. Researchers seeking to protect alcohols, amines, or carboxylic acids will find a wealth of reliable protocols and experimental data supporting the use of 2,2,2-Trichloroethanol-derived protecting groups. Conversely, the lack of literature on 2,2,2-Trichloro-1-ethoxyethanol as a protecting group suggests that it is not a viable option for this purpose. This clear distinction should guide synthetic chemists in making informed decisions for their research and development endeavors.

References

• 1. 2,2,2-Trichloroethanol - Wikipedia [en.wikipedia.org]
• 2. total-synthesis.com [total-synthesis.com]
• 3. Troc Protecting Group | Chem-Station Int. Ed. [en.chem-station.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. Trichloroethyl group as a protecting group for sulfonates and its application to the synthesis of a disulfonate analog of the tyrosine sulfated PSGL-1(43-50) peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. A highly efficient deprotection of the 2,2,2-trichloroethyl group at the anomeric oxygen of carbohydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 2,2,2-TRICHLORO-1-ETHOXYETHANOL | 515-83-3 [amp.chemicalbook.com]
• 10. scbt.com [scbt.com]
• 11. 2,2,2-Trichloro-1-ethoxy ethanol [webbook.nist.gov]
• 12. 2,2,2-TRICHLORO-1-ETHOXYETHANOL CAS#: 515-83-3 [m.chemicalbook.com]
• 13. cdnsciencepub.com [cdnsciencepub.com]

A Comparative Guide to Alternatives for 2,2,2-Trichloro-1-ethoxyethanol in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the realm of multi-step organic synthesis, the strategic protection of functional groups is paramount to achieving desired chemical transformations with high yield and selectivity. 2,2,2-Trichloro-1-ethoxyethanol, a stable hemiacetal of chloral, serves as a valuable reagent, primarily as a precursor for introducing the trichloromethyl group. However, a broader consideration of its utility, particularly in the context of alcohol protection, necessitates a comparative analysis with other established methods. This guide provides an objective comparison of 2,2,2-Trichloro-1-ethoxyethanol's role and its alternatives, focusing on the widely applicable field of alcohol protection. We will delve into the performance of trichloroacetimidates and silyl ethers as primary alternatives, supported by experimental data and detailed protocols.

2,2,2-Trichloro-1-ethoxyethanol: A Synthon for the Trichloromethyl Group

2,2,2-Trichloro-1-ethoxyethanol is principally used as a stable and less-regulated surrogate for chloral. Its primary application lies in the formation of molecules containing the trichloromethyl moiety. A notable example is its use in the synthesis of the chiral auxiliary, (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one, which is valuable for the asymmetric synthesis of α-branched prolines.

While not a direct protecting group for alcohols in the conventional sense, its chemistry is closely related to trichloroacetimidates, which are excellent reagents for alcohol protection. The core value of 2,2,2-trichloro-1-ethoxyethanol is in providing the C(OH)CCl₃ unit, which can then be transformed into other functional groups.

Alternatives for Alcohol Protection: A Head-to-Head Comparison

The protection of alcohols is a frequent necessity in organic synthesis to prevent their acidic proton from interfering with basic reagents or to avoid their nucleophilic character in the presence of electrophiles. Here, we compare two major classes of reagents that serve as excellent alternatives to methodologies involving 2,2,2-trichloro-1-ethoxyethanol derivatives for alcohol protection: Trichloroacetimidates and Silyl Ethers .

Trichloroacetimidates: Versatile and Reactive

Trichloroacetimidates are highly versatile reagents for the protection of alcohols as various ethers, such as benzyl (Bn), p-methoxybenzyl (PMB), and diphenylmethyl (DPM) ethers. They are typically formed by the reaction of an alcohol with trichloroacetonitrile in the presence of a base. The resulting trichloroacetimidate can then react with another alcohol under acidic catalysis to form a protected ether.

General Reaction:

Caption: General workflow for alcohol protection using trichloroacetimidates.

Advantages:

• Mild reaction conditions for protection (often acidic catalysis).

• The trichloroacetamide byproduct is typically crystalline and easily removed.

• A wide variety of ethers can be formed by choosing the appropriate starting alcohol for the imidate formation.

• Can be used for the protection of acid-sensitive substrates under thermal conditions in some cases.

Disadvantages:

• The protecting group itself is introduced in a two-step sequence (imidate formation, then reaction with the target alcohol).

• Trichloroacetonitrile is toxic and moisture-sensitive.

Silyl Ethers: Robust and Orthogonal

Silyl ethers are one of the most common and versatile classes of protecting groups for alcohols. They are formed by reacting an alcohol with a silyl halide (e.g., TBDMSCl, TIPSCl) in the presence of a base. Their stability is highly tunable by varying the steric bulk of the substituents on the silicon atom.

General Reaction:

Caption: General workflow for the protection and deprotection of alcohols as silyl ethers.

Advantages:

• Easy to introduce in a single step.

• Highly tunable stability based on the choice of silyl group (e.g., TMS < TBDMS < TIPS < TBDPS).

• Generally stable to a wide range of reaction conditions, including basic and organometallic reagents.

• Can be cleaved under very specific and mild conditions (e.g., fluoride ions), allowing for orthogonal deprotection strategies.

Disadvantages:

• Can be sensitive to acidic conditions.

• The steric bulk of some silyl groups can sometimes hinder subsequent reactions at neighboring positions.

Quantitative Performance Comparison

Table 1: Protection of Primary Alcohols

Protecting Group	Reagent	Substrate	Catalyst/Base	Solvent	Time (h)	Yield (%)
Benzyl (from Imidate)	Benzyl trichloroacetimidate	1-Butanol	TMSOTf (catalytic)	CH₂Cl₂	24	~90%
TBDMS	t-Butyldimethylsilyl chloride (TBDMSCl)	1-Butanol	Imidazole	DMF	4	>95%
TIPS	Triisopropylsilyl chloride (TIPSCl)	1-Butanol	Imidazole	DMF	6	~95%

Table 2: Protection of Secondary Alcohols

Protecting Group	Reagent	Substrate	Catalyst/Base	Solvent	Time (h)	Yield (%)
Benzyl (from Imidate)	Benzyl trichloroacetimidate	2-Butanol	TMSOTf (catalytic)	CH₂Cl₂	24	~85%
TBDMS	t-Butyldimethylsilyl chloride (TBDMSCl)	2-Butanol	Imidazole	DMF	12	~90%
TIPS	Triisopropylsilyl chloride (TIPSCl)	2-Butanol	Imidazole	DMF	24	~92%

Experimental Protocols

Protocol 1: Synthesis of (3R,7aS)-3-(Trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one using 2,2,2-Trichloro-1-ethoxyethanol

This protocol demonstrates a key application of 2,2,2-trichloro-1-ethoxyethanol.

Reaction Scheme:

Caption: Synthesis of a chiral auxiliary using 2,2,2-Trichloro-1-ethoxyethanol.

Procedure:

• To a suspension of L-proline (1.0 equiv) in chloroform, add 2,2,2-trichloro-1-ethoxyethanol (1.2 equiv).

• Heat the mixture to reflux with a Dean-Stark trap to remove water.

• Monitor the reaction by TLC until the L-proline is consumed.

• Cool the reaction mixture and remove the solvent under reduced pressure.

• Recrystallize the crude product from ethanol to yield the pure oxazol-1(3H)-one.

• Typical yields are in the range of 62-65%.

Protocol 2: Protection of a Primary Alcohol using Benzyl Trichloroacetimidate

Procedure:

• To a solution of the primary alcohol (1.0 equiv) and benzyl trichloroacetimidate (1.5 equiv) in anhydrous dichloromethane at 0 °C, add a catalytic amount of trimethylsilyl trifluoromethanesulfonate (TMSOTf, 0.1 equiv).

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 3: Protection of a Primary Alcohol using TBDMSCl

Procedure:

• To a solution of the primary alcohol (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF), add imidazole (2.5 equiv).

• To this solution, add t-butyldimethylsilyl chloride (TBDMSCl, 1.2 equiv) portion-wise at room temperature.

• Stir the reaction mixture at room temperature for 2-6 hours and monitor by TLC.

• Upon completion, pour the reaction mixture into water and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel if necessary.

Logical Relationships in Protecting Group Strategy

The choice of a protecting group is a critical decision in the planning of a complex synthesis. The concept of orthogonal protection is a key logical relationship to consider. This strategy employs protecting groups that can be removed under distinct conditions, allowing for the selective deprotection of one functional group while others remain protected.

Caption: A logical workflow demonstrating an orthogonal protection strategy.

For instance, a silyl ether (cleaved by fluoride) and a benzyl ether (cleaved by hydrogenolysis) are orthogonal protecting groups. This allows for a highly controlled and sequential manipulation of a polyfunctional molecule.

Conclusion

While 2,2,2-trichloro-1-ethoxyethanol has specific applications as a chloral surrogate, for the broader and more common task of alcohol protection, trichloroacetimidates and silyl ethers offer a wider range of possibilities, greater flexibility, and extensive literature support.

• Trichloroacetimidates are excellent for introducing a variety of ether-based protecting groups under mild acidic or thermal conditions.

• Silyl ethers provide a highly tunable and robust method for alcohol protection, with the significant advantage of being amenable to orthogonal deprotection strategies.

The choice between these alternatives will ultimately depend on the specific requirements of the synthetic route, including the nature of the substrate, the planned subsequent reactions, and the desired deprotection conditions. The data and protocols provided in this guide are intended to assist researchers in making informed decisions for the efficient and successful synthesis of complex molecules.

A Comparative Analysis of 2,2,2-Trichloro-1-ethoxyethanol and Other Chloral Derivatives for Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the sedative and hypnotic properties of 2,2,2-Trichloro-1-ethoxyethanol and other prominent chloral derivatives: chloral hydrate, alpha-chloralose, and tribromoethanol. The information presented herein is supported by experimental data to aid in the selection of appropriate compounds for research applications.

Introduction

Chloral derivatives are a class of compounds known for their central nervous system depressant effects, primarily mediated through positive allosteric modulation of the GABA-A receptor. While historically used in medicine, their application in modern preclinical research continues due to their efficacy in inducing sedation and anesthesia in laboratory animals. This guide focuses on a comparative evaluation of their chemical properties, biological activity, pharmacokinetics, and toxicity.

Chemical and Physical Properties

A fundamental understanding of the physicochemical properties of these compounds is crucial for their appropriate handling, formulation, and administration in experimental settings.

Property	2,2,2-Trichloro-1-ethoxyethanol	Chloral Hydrate	Alpha-Chloralose	Tribromoethanol
CAS Number	515-83-3[1]	302-17-0[2]	15879-93-3[3]	75-80-9
Molecular Formula	C4H7Cl3O2[1]	C2H3Cl3O2[2]	C8H11Cl3O6[4][3]	C2H3Br3O
Molecular Weight	193.46 g/mol [1]	165.40 g/mol [2]	309.52 g/mol	282.76 g/mol
Appearance	White to light yellow crystalline powder	Colorless, transparent crystals[5]	White, crystalline powder	White crystalline solid
Melting Point	47 °C[6]	57 °C[5]	187 °C	79-82 °C
Boiling Point	116 °C[6]	98 °C (decomposes)[5]	Decomposes	92-93 °C at 10 mmHg
Water Solubility	Slightly soluble[6]	Very soluble (660 g/100 ml)[5]	4.44 g/L at 15°C[4]	Soluble

Biological Activity and Mechanism of Action

The primary mechanism of action for these chloral derivatives is the potentiation of the inhibitory effects of gamma-aminobutyric acid (GABA) at the GABA-A receptor, a ligand-gated chloride ion channel.[6] This leads to increased chloride influx, hyperpolarization of the neuronal membrane, and a subsequent decrease in neuronal excitability, resulting in sedation and hypnosis.

While all compounds share this general mechanism, there are subtleties in their interaction with the GABA-A receptor complex. For instance, alpha-chloralose has been shown to bind to a site on the GABA-A receptor that is distinct from those of benzodiazepines, neurosteroids, and barbiturates.[7] Its effects can also be concentration-dependent, with low concentrations increasing the frequency of spontaneous inhibitory postsynaptic currents (sIPSCs) and higher concentrations prolonging their decay time.[8]

GABA-A Receptor Signaling Pathway

Caption: Interaction of chloral derivatives with the GABA-A receptor.

Comparative Pharmacokinetics

The onset, duration, and metabolism of these compounds vary significantly, which is a critical consideration for experimental design. Chloral hydrate is a prodrug that is rapidly metabolized to its active form, 2,2,2-trichloroethanol.[5][9]

Parameter	2,2,2-Trichloro-1-ethoxyethanol	Chloral Hydrate	Alpha-Chloralose	Tribromoethanol
Active Form	Likely 2,2,2-Trichloroethanol	2,2,2-Trichloroethanol[5][9]	Alpha-Chloralose	Tribromoethanol
Time to Peak Plasma Concentration (Trichloroethanol from Chloral Hydrate)	N/A	~1 hour[2]	N/A	N/A
Half-life (Trichloroethanol from Chloral Hydrate)	N/A	7-10 hours[2][5]	N/A	N/A
Metabolism	Expected hydrolysis to trichloroethanol and ethanol	Rapidly metabolized to trichloroethanol and trichloroacetic acid[2][5]	Slowly metabolized	N/A
Elimination	N/A	Primarily as trichloroethanol glucuronide and trichloroacetic acid in urine[2]	N/A	N/A
Anesthetic Duration (Mice)	N/A	N/A	Up to 7 hours[10]	20-40 minutes (at 250 mg/kg, IP)[11]

Comparative Toxicity

The therapeutic index of these compounds is a major factor in their selection for in vivo studies. The following table summarizes available acute toxicity data.

Compound	Species	Route	LD50	Reference
2,2,2-Trichloro-1-ethoxyethanol	Rat	Oral	880 mg/kg	[1]
Chloral Hydrate	Rat	Oral	479-480 mg/kg	[2][12]
Mouse	Oral	1100-1442 mg/kg	[2][5][13]
Rat	Intraperitoneal	580 mg/kg	[2]
Mouse	Intraperitoneal	400 mg/kg	[2]
Alpha-Chloralose	Rat	Oral	300-400 mg/kg	[14]
Mouse	Oral	32 mg/kg	[3]
Mouse	Intraperitoneal	190 mg/kg	[3]
Tribromoethanol	Mouse	Intraperitoneal	~500 mg/kg (in some strains)	[15][16]

Experimental Protocols

The following are standardized protocols for assessing the sedative and hypnotic efficacy of chloral derivatives in rodents.

6.1. Potentiation of Barbiturate-Induced Sleep

This experiment evaluates the hypnotic potential of a test compound by measuring its ability to prolong the sleep time induced by a sub-hypnotic dose of a barbiturate, such as pentobarbital.

Experimental Workflow: Potentiation of Barbiturate-Induced Sleep

References

• 1. RTECS NUMBER-KM4725000-Chemical Toxicity Database [drugfuture.com]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. Alphachloraalose [the-piedpiper.co.uk]
• 4. aphis.usda.gov [aphis.usda.gov]
• 5. Chloral hydrate - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. Enhancement of gamma-aminobutyric acidA receptor activity by alpha-chloralose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Different effects of α-chloralose on spontaneous and evoked GABA release in rat hippocampal CA1 neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chloral Hydrate’s Impact on Brain Development: From Clinical Safety to Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. urmc.rochester.edu [urmc.rochester.edu]
• 12. Chloral Hydrate | C2H3Cl3O2 | CID 2707 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Toxicology of chloral hydrate in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pestoff.co.nz [pestoff.co.nz]
• 15. Comparison of the anesthetic effects of 2,2,2-tribromoethanol on ICR mice derived from three different sources - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Repeated Administration of Tribromoethanol in C57BL/6NHsd Mice - PMC [pmc.ncbi.nlm.nih.gov]

Efficacy of 2,2,2-Trichloro-1-ethoxyethanol: A Comparative Guide for Synthetic Chemistry

For researchers, scientists, and professionals in drug development, the selection of appropriate reagents is paramount to the success of synthetic endeavors. This guide provides a comparative analysis of the efficacy of 2,2,2-Trichloro-1-ethoxyethanol in various reaction systems, presenting its performance against a key alternative, chloral. The data herein is supported by detailed experimental protocols to aid in methodological replication and evaluation.

2,2,2-Trichloro-1-ethoxyethanol has emerged as a valuable reagent in organic synthesis, primarily as a stable and less regulated surrogate for chloral (trichloroacetaldehyde). Its utility is particularly notable in the formation of complex heterocyclic structures and in the synthesis of agrochemicals. This guide explores its efficacy through quantitative data, detailed experimental procedures, and visual representations of reaction workflows.

Comparative Performance Data

The following tables summarize the efficacy of 2,2,2-Trichloro-1-ethoxyethanol in comparison to its primary alternative, chloral, in two distinct reaction systems: the synthesis of a chiral oxazolinone and the production of the organophosphate insecticide, trichlorfon.

Table 1: Synthesis of (3R,7aS)-3-(Trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one

Reagent	Substrate	Reaction Time	Yield	Notes
2,2,2-Trichloro-1-ethoxyethanol	L(-)-Proline	15-19 hours	62-65%	Commercially available and less regulated substitute for chloral.[1]
Chloral (Trichloroacetaldehyde)	L(-)-Proline	Not specified	Not specified	Regulated substance, making it difficult to obtain.[1]

Table 2: Synthesis of Trichlorfon

Reagent	Co-reactant	Yield	Notes
2,2,2-Trichloro-1-ethoxyethanol	Dimethyl phosphite	Data not available in reviewed literature	Functions as a direct precursor/substitute for chloral in this reaction.
Chloral (Trichloroacetaldehyde)	Dimethyl phosphite	~93% (semi-finished product)	Established industrial method for trichlorfon synthesis.[2]

Key Experimental Protocols

Detailed methodologies for the cited reactions are provided below to allow for replication and further study.

Protocol 1: Synthesis of (3R,7aS)-3-(Trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one using 2,2,2-Trichloro-1-ethoxyethanol[1]

Materials:

• L(-)-Proline (11.55 g, 100.3 mmol)

• 2,2,2-Trichloro-1-ethoxyethanol (23.27 g, 120.3 mmol)

• Chloroform (500 mL)

• Ethanol (for recrystallization)

Procedure:

• A suspension of L(-)-Proline in chloroform is prepared in a 1000-mL round-bottomed flask equipped with a magnetic stirrer.

• 2,2,2-Trichloro-1-ethoxyethanol is added to the suspension.

• A Dean-Stark trap and a reflux condenser are attached to the flask.

• The reaction mixture is heated to reflux. The reaction progress is monitored by reverse phase TLC until the L(-)-Proline is consumed (typically 15-19 hours).

• Upon completion, the heating is discontinued, and the volatile organic components are removed under reduced pressure using a rotary evaporator.

• The resulting solid is recrystallized from boiling ethanol to yield (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one as colorless to light brown crystals.

• The final product is collected by suction filtration, washed with ice-cold ethanol, and dried under vacuum.

Protocol 2: Synthesis of Trichlorfon using Chloral[2]

Materials:

• Trichloroacetaldehyde (Chloral)

• Dimethyl phosphite

Procedure:

• Trichloroacetaldehyde is placed in a synthesis reactor.

• Dimethyl phosphite is added dropwise to the reactor.

• After the addition is complete, the mixture is stirred and maintained at a temperature of 70-95 °C until the reaction is complete.

• The resulting semi-finished product is then subjected to a washing and purification process. This involves washing with water at 65-70 °C, followed by cooling crystallization at 0-5 °C, and subsequent separation and drying to obtain the final trichlorfon product.

Visualizing Reaction Workflows and Logical Relationships

To further elucidate the practical application and context of 2,2,2-Trichloro-1-ethoxyethanol, the following diagrams are provided.

Caption: Experimental workflow for the synthesis of an oxazolinone derivative.

Caption: Logical relationship between Chloral and its safer alternative.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CN102464674B - Preparation method of trichlorfon - Google Patents [patents.google.com]

Spectroscopic Analysis for Structural Confirmation: A Comparative Guide to 2,2,2-Trichloro-1-ethoxyethanol and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of spectroscopic data for the structural confirmation of 2,2,2-Trichloro-1-ethoxyethanol. By presenting experimental data for this compound and its key analogues, 2,2,2-trichloroethanol and chloral hydrate, this document serves as a practical resource for the unambiguous identification and characterization of these molecules. The guide details the expected spectral features in Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), supported by established experimental protocols.

Comparative Spectroscopic Data

The structural confirmation of 2,2,2-Trichloro-1-ethoxyethanol is achieved through a combination of spectroscopic techniques. The following tables summarize the key spectroscopic data for the target compound and two relevant alternatives, facilitating a clear comparison.

Table 1: ¹H NMR Spectroscopic Data

Compound	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
2,2,2-Trichloro-1-ethoxyethanol	~5.1	Doublet	1H	CH(OH)
~3.8	Quartet	2H	OCH₂CH₃
~3.5	Broad Singlet	1H	OH
~1.3	Triplet	3H	OCH₂CH₃
2,2,2-Trichloroethanol	~4.0	Singlet	2H	CH₂OH
~2.5	Broad Singlet	1H	OH
Chloral Hydrate	~5.5	Singlet	1H	CH(OH)₂
~6.0	Broad Singlet	2H	OH

Table 2: ¹³C NMR Spectroscopic Data

Compound	Chemical Shift (δ) ppm	Assignment
2,2,2-Trichloro-1-ethoxyethanol	~103	CCl₃
~95	CH(OH)
~65	OCH₂CH₃
~15	OCH₂CH₃
2,2,2-Trichloroethanol	~102	CCl₃
~63	CH₂OH
Chloral Hydrate	~103	CCl₃
~92	CH(OH)₂

Table 3: IR Spectroscopic Data (Key Absorptions)

Compound	Frequency (cm⁻¹)	Functional Group
2,2,2-Trichloro-1-ethoxyethanol	3400-3200 (broad)	O-H stretch
2980-2850	C-H stretch
1100-1000	C-O stretch
800-600	C-Cl stretch
2,2,2-Trichloroethanol	3400-3200 (broad)	O-H stretch
2950-2850	C-H stretch
1050-1000	C-O stretch
800-600	C-Cl stretch
Chloral Hydrate	3400-3200 (broad)	O-H stretch
1100-1000	C-O stretch
800-600	C-Cl stretch

Table 4: Mass Spectrometry Data (Key Fragments)

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
2,2,2-Trichloro-1-ethoxyethanol	Not typically observed	147 [M-OCH₂CH₃]⁺, 117 [CCl₃]⁺, 45 [OCH₂CH₃]⁺
2,2,2-Trichloroethanol	148/150/152	117/119/121 [CCl₃]⁺, 113/115 [M-Cl]⁺, 82/84 [M-CCl₂]⁺
Chloral Hydrate	Not typically observed	147 [M-H₂O]⁺ (as Chloral), 111/113 [M-H₂O-Cl]⁺, 82/84 [M-H₂O-CCl]⁺

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below to ensure reproducibility and accurate data acquisition.

¹H and ¹³C NMR Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for the structural elucidation of the analyte.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the solid sample in approximately 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• Instrument: A 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition Parameters (Typical):

  • Pulse Program: Standard single pulse (zg30).

  • Number of Scans: 16-64 (signal-to-noise dependent).

  • Relaxation Delay: 1-2 seconds.

  • Acquisition Time: 3-4 seconds.

  • Spectral Width: -2 to 12 ppm.

• ¹³C NMR Acquisition Parameters (Typical):

  • Pulse Program: Proton-decoupled single pulse (zgpg30).

  • Number of Scans: 1024 or more (due to the low natural abundance of ¹³C).

  • Relaxation Delay: 2 seconds.

  • Acquisition Time: 1-2 seconds.

  • Spectral Width: 0 to 220 ppm.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Calibrate the ¹H spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) and the ¹³C spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology (Thin Solid Film):

• Sample Preparation: Dissolve a small amount of the solid sample in a volatile solvent (e.g., dichloromethane or acetone).

• Film Deposition: Apply a drop of the solution onto a salt plate (e.g., NaCl or KBr) and allow the solvent to evaporate, leaving a thin film of the solid on the plate.

• Instrument: A Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Acquire a background spectrum of the clean, empty salt plate.

  • Place the salt plate with the sample film in the spectrometer's sample holder.

  • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background.

  • Typical range: 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the analyte.

Methodology (Electron Ionization - EI):

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solids or after separation by Gas Chromatography (GC-MS).

• Instrument: A mass spectrometer equipped with an Electron Ionization (EI) source.

• Ionization: Bombard the vaporized sample molecules with a high-energy electron beam (typically 70 eV). This causes ionization and fragmentation of the molecules.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The abundance of each ion is measured by a detector, generating a mass spectrum.

Visualizing Spectroscopic Analysis Workflows

The following diagrams illustrate the logical flow of spectroscopic analysis for structural confirmation.

Caption: Workflow for the spectroscopic confirmation of 2,2,2-Trichloro-1-ethoxyethanol.

Caption: Proposed mass spectral fragmentation of 2,2,2-Trichloro-1-ethoxyethanol.

A Safer, More Accessible Alternative to Chloral in Organic Synthesis: A Comparative Guide to 2,2,2-Trichloro-1-ethoxyethanol

For researchers, scientists, and drug development professionals seeking effective and reliable reagents for organic synthesis, 2,2,2-Trichloro-1-ethoxyethanol emerges as a compelling and safer alternative to the regulated substance, chloral. This guide provides a comprehensive comparison of 2,2,2-Trichloro-1-ethoxyethanol with its traditional counterpart, supported by experimental data and detailed protocols, to inform your research and development endeavors.

2,2,2-Trichloro-1-ethoxyethanol is primarily utilized as a stable and commercially available precursor for the in-situ generation of chloral (trichloroacetaldehyde). This application is particularly valuable in reactions where chloral is a key reagent, but its direct use is complicated by its regulatory status and handling difficulties. One of the most well-documented applications is in the synthesis of chiral auxiliaries, such as (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one, a valuable building block in asymmetric synthesis.

Performance Comparison: 2,2,2-Trichloro-1-ethoxyethanol vs. Chloral

The primary advantage of using 2,2,2-Trichloro-1-ethoxyethanol lies in its ability to replicate the reactivity of chloral while offering significant logistical and safety benefits. While direct, side-by-side comparative studies are limited in peer-reviewed literature, we can compile and compare the performance of each reagent in the synthesis of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one from L-proline.

Reagent	Yield of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one	Key Advantages	Key Disadvantages
2,2,2-Trichloro-1-ethoxyethanol	62-65%[1]	Commercially available, not a regulated substance, stable solid, safer to handle.[1]	Requires in-situ generation of chloral, potentially longer reaction times.
Chloral / Chloral Hydrate	Good yields (anecdotal)[1]	Direct use of the reactive species.	Regulated substance, difficult to obtain, potential handling and storage issues.[1]

Experimental Protocols

A detailed and reliable experimental protocol for the synthesis of (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one using 2,2,2-Trichloro-1-ethoxyethanol is provided in the peer-reviewed publication Organic Syntheses.

Synthesis of (3R,7aS)-3-(Trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one

Materials:

• L(-)-proline (11.55 g, 100.3 mmol)

• Chloroform (500 mL)

• 2,2,2-Trichloro-1-ethoxyethanol (23.27 g, 120.3 mmol)

• Ethanol (for recrystallization)

Procedure:

• A suspension of L(-)-proline in chloroform is prepared in a round-bottomed flask equipped with a magnetic stirrer.

• 2,2,2-Trichloro-1-ethoxyethanol is added to the suspension.

• A Dean-Stark trap and a reflux condenser are attached to the flask.

• The reaction mixture is heated to reflux. The reaction progress is monitored by reverse phase TLC until the L(-)-proline is consumed (typically 15-19 hours).[1]

• The volatile organic components are removed under reduced pressure.

• The resulting crude solid is recrystallized from boiling ethanol.

• The crystals are collected by suction filtration, washed with ice-cold ethanol, and dried under vacuum to yield (3R,7aS)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one as colorless to light brown crystals.[1]

Visualizing the Synthesis Workflow

The following diagram illustrates the experimental workflow for the synthesis of the oxazolinone using 2,2,2-Trichloro-1-ethoxyethanol.

References

• 1. (3R,7aS)-3-(TRICHLOROMETHYL)TETRAHYDROPYRROLO[1,2-C]OXAZOL-1(3H)-ONE: AN AIR AND MOISTURE STABLE REAGENT FOR THE SYNTHESIS OF OPTICALLY ACTIVE α-BRANCHED PROLINES - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Genotoxic Potential of 2,2,2-Trichloro-1-ethoxyethanol Impurities: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The evaluation of genotoxic impurities is a critical step in drug development and safety assessment. This guide provides a comparative overview of the potential genotoxicity of impurities related to 2,2,2-Trichloro-1-ethoxyethanol, a halogenated ether. Due to the limited publicly available data on this specific compound, this guide leverages data from structurally similar compounds—2-chloroethanol and 2,2,2-trichloroethanol—to infer potential genotoxic risks and provide a framework for assessment.

The primary concern with genotoxic impurities is their ability to interact with DNA, potentially leading to mutations and carcinogenesis. A battery of tests is typically employed to assess this risk, including bacterial reverse mutation assays (Ames test), in vitro and in vivo micronucleus assays to detect chromosomal damage, and the comet assay to measure DNA strand breaks.

Comparative Genotoxicity Data of Structural Analogs

To provide a basis for risk assessment, the following table summarizes publicly available genotoxicity data for structural analogs of 2,2,2-Trichloro-1-ethoxyethanol. It is important to note that the genotoxicity of a chemical can be influenced by its unique structure and metabolic activation.

Compound	Assay Type	Test System	Metabolic Activation (S9)	Result	Reference
2-Chloroethanol	Ames Test	Salmonella typhimurium TA100, TA1535, TA98, TA1537	With and Without	Positive[1][2][3]	National Toxicology Program, JETOC
2-Chloroethanol	Ames Test	Salmonella typhimurium	Not specified	Negative[4][5]	Allemang et al., 2022
2-Chloroethanol	In vitro Micronucleus Assay	Human TK6 and HeLa cells	Not specified	Negative at non-cytotoxic concentrations[6]	ProQuest, 2023
2-Chloroethanol	Comet Assay	Human TK6 and HeLa cells	Not specified	Negative at non-cytotoxic concentrations[6]	ProQuest, 2023
2,2,2-Trichloroethanol	In vitro Micronucleus Assay	Human peripheral blood lymphocytes	Not applicable	Positive (significant increase in micronuclei frequency at 50 µg/ml)[7]	Hu et al., 2013
Trichloroethylene (related chlorinated compound)	Ames Test	S. typhimurium TA98, TA100, TA97, TA102	With and Without	Positive for TA97, TA98, TA100 without S9; Positive for TA97, TA98, TA100 with S9[8]	Mutagenicity Assessment to Pesticide Adjuvants...
Trichloroethylene	Comet Assay	Rat kidney proximal tubules	In vivo	Negative[9]	Clay, 2007

Note: The conflicting results for 2-chloroethanol in the Ames test highlight the importance of considering multiple data sources and experimental conditions. The positive micronucleus result for 2,2,2-trichloroethanol suggests a potential for clastogenic or aneugenic effects.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of genotoxic potential. Below are standardized protocols for the three key assays mentioned.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds by measuring their ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.[10]

1. Principle: Histidine auxotrophic (his- ) strains of S. typhimurium are exposed to the test compound. If the compound is a mutagen, it will cause a reversion of the mutation in the histidine operon, allowing the bacteria to synthesize their own histidine and grow on a histidine-free medium. The number of revertant colonies is proportional to the mutagenic potency of the substance. The test is conducted with and without a metabolic activation system (S9 fraction from rat liver) to mimic mammalian metabolism.

2. Materials:

• Salmonella typhimurium tester strains (e.g., TA98, TA100, TA1535, TA1537, TA102)

• Test compound (2,2,2-Trichloro-1-ethoxyethanol or its impurities)

• Positive controls (e.g., sodium azide, 2-nitrofluorene, benzo[a]pyrene)

• Negative/vehicle control (e.g., DMSO, sterile water)

• S9 fraction (from Aroclor 1254-induced rat liver) and cofactor solution

• Molten top agar (containing a trace amount of histidine and biotin)

• Minimal glucose agar plates

3. Procedure:

• Preparation: Prepare dilutions of the test compound. Prepare positive and negative controls.

• Incubation (Pre-incubation method): In a test tube, mix the tester strain, the test compound dilution (or control), and either S9 mix or a buffer. Incubate at 37°C for 20-30 minutes with shaking.

• Plating: Add molten top agar to the test tube, vortex briefly, and pour the mixture onto the surface of a minimal glucose agar plate.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.

In Vitro Micronucleus Assay

The in vitro micronucleus assay detects chromosomal damage by identifying micronuclei in the cytoplasm of interphase cells. Micronuclei are small, membrane-bound DNA fragments or whole chromosomes that are not incorporated into the main nucleus during cell division.[11][12]

1. Principle: Cultured mammalian cells are exposed to the test compound. After treatment, the cells are allowed to complete mitosis. Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells that have completed one nuclear division. The cells are then harvested, fixed, and stained. The frequency of micronucleated cells in the binucleated cell population is determined.

2. Materials:

• Mammalian cell line (e.g., CHO, V79, TK6, human peripheral blood lymphocytes)

• Test compound

• Positive controls (e.g., mitomycin C, colchicine)

• Negative/vehicle control

• Culture medium and supplements

• Cytochalasin B

• Hypotonic solution (e.g., KCl)

• Fixative (e.g., methanol:acetic acid)

• DNA stain (e.g., Giemsa, DAPI)

3. Procedure:

• Cell Culture: Seed cells and allow them to attach and grow for 24 hours.

• Treatment: Expose the cells to various concentrations of the test compound and controls for a defined period (e.g., 3-6 hours with S9, or 24 hours without S9).

• Recovery and Cytochalasin B addition: Remove the treatment medium, wash the cells, and add fresh medium containing cytochalasin B. Incubate for a period equivalent to 1.5-2 normal cell cycle lengths.

• Harvesting: Harvest the cells by trypsinization or scraping.

• Slide Preparation: Treat the cells with a hypotonic solution, fix them, and drop the cell suspension onto microscope slides.

• Staining and Scoring: Stain the slides and score at least 2000 binucleated cells per concentration for the presence of micronuclei under a microscope.

Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[13][14]

1. Principle: Cells are embedded in a thin layer of agarose on a microscope slide and then lysed to remove membranes and proteins, leaving behind the DNA as a "nucleoid." The slides are then placed in an electrophoresis chamber. Under alkaline conditions, DNA with single-strand breaks, double-strand breaks, and alkali-labile sites will relax and migrate out of the nucleoid towards the anode, forming a "comet tail." The amount of DNA in the tail is proportional to the extent of DNA damage.

2. Materials:

• Cell suspension

• Test compound

• Positive control (e.g., hydrogen peroxide, methyl methanesulfonate)

• Negative/vehicle control

• Low melting point agarose

• Normal melting point agarose

• Lysis solution (high salt, detergent)

• Alkaline electrophoresis buffer (pH > 13)

• Neutralizing buffer

• DNA stain (e.g., SYBR Green, ethidium bromide)

3. Procedure:

• Slide Preparation: Coat microscope slides with normal melting point agarose.

• Cell Encapsulation: Mix the cell suspension with low melting point agarose and layer it onto the coated slide. Allow it to solidify.

• Lysis: Immerse the slides in cold lysis solution for at least 1 hour to lyse the cells and unfold the DNA.

• Alkaline Unwinding: Place the slides in an electrophoresis tank filled with alkaline buffer for a period to allow the DNA to unwind.

• Electrophoresis: Apply a voltage to the electrophoresis tank to allow the fragmented DNA to migrate.

• Neutralization and Staining: Neutralize the slides with a buffer and then stain the DNA.

• Visualization and Analysis: Examine the slides using a fluorescence microscope. The comets are scored using image analysis software to determine parameters such as tail length, percent DNA in the tail, and tail moment.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for the Ames test, in vitro micronucleus assay, and comet assay.

References

• 1. 2-Chloroethanol (107-07-3) | Chemical Effects in Biological Systems [cebs.niehs.nih.gov]
• 2. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 3. DSpace-CRIS [zora.uzh.ch]
• 4. Assessing the genotoxicity and carcinogenicity of 2-chloroethanol through structure activity relationships and in vitro testing approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Genotoxicity of 2-chloroethanol in vitro - ProQuest [proquest.com]
• 7. Micronucleus induction by oxidative metabolites of trichloroethylene in cultured human peripheral blood lymphocytes: a comparative genotoxicity study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mutagenicity Assessment to Pesticide Adjuvants of Toluene, Chloroform, and Trichloroethylene by Ames Test - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Assessment of the genotoxicity of trichloroethylene and its metabolite, S-(1,2-dichlorovinyl)-L-cysteine (DCVC), in the comet assay in rat kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. criver.com [criver.com]
• 11. Comprehensive interpretation of in vitro micronucleus test results for 292 chemicals: from hazard identification to risk assessment application - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Comprehensive interpretation of in vitro micronucleus test results for 292 chemicals: from hazard identification to risk assessment application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Comet assay: a versatile but complex tool in genotoxicity testing - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Evaluating In Vitro DNA Damage Using Comet Assay - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantitative Analysis of 2,2,2-Trichloro-1-ethoxyethanol

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 2,2,2-Trichloro-1-ethoxyethanol, a key metabolite and derivative of the sedative chloral hydrate, is crucial for toxicological and pharmaceutical research. This guide provides a comparative overview of analytical methodologies, with a focus on a proposed Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method, benchmarked against established Gas Chromatography (GC)-based techniques. While a specific, validated LC-MS/MS method for 2,2,2-Trichloro-1-ethoxyethanol is not extensively documented in current literature, this guide constructs a robust, hypothetical protocol based on the analysis of structurally similar compounds.

Comparison of Analytical Methodologies

The determination of 2,2,2-Trichloro-1-ethoxyethanol and its parent compounds has traditionally been accomplished using gas chromatography. However, LC-MS/MS offers significant advantages in terms of specificity, sensitivity, and reduced sample derivatization requirements.

Analytical Method	Principle	Typical Detector	Sample Preparation	Advantages	Disadvantages
LC-MS/MS (Proposed)	Separation based on polarity followed by mass-based detection and fragmentation.	Triple Quadrupole (QqQ)	Direct injection after dilution and filtration.	High sensitivity and specificity, no derivatization needed, suitable for complex matrices.	Matrix effects can influence ionization.
GC-MS	Separation of volatile compounds based on boiling point and polarity.[1]	Mass Spectrometer	Derivatization to increase volatility and thermal stability is often required.[1]	High resolution, established methods for related compounds.[1]	Requires volatile and thermally stable analytes, derivatization adds complexity and potential for error.[1]
GC-ECD	Separation of volatile compounds with detection of electron-capturing species.[2][3]	Electron Capture Detector	Liquid-liquid extraction and potential derivatization.[3]	Very high sensitivity for halogenated compounds.[2][3]	Less specific than MS, susceptible to interference from other electron-capturing compounds.

Proposed LC-MS/MS Experimental Protocol

This proposed method is adapted from established protocols for similar chlorinated and ethoxylated compounds.[4][5]

1. Sample Preparation

• Quenching: If analyzing from a reaction mixture, cool the sample on ice or add a suitable quenching agent to stop the reaction.

• Dilution: Dilute the sample with an appropriate solvent (e.g., methanol/water, 50/50, v/v) to fall within the calibration range.

• Internal Standard: Add a suitable internal standard (e.g., a deuterated analog of the analyte) for accurate quantification.

• Filtration: Filter the sample through a 0.22 µm syringe filter prior to injection.

2. Liquid Chromatography Conditions

• LC System: Agilent 1290 Infinity II UHPLC or equivalent.[6]

• Column: C18 reverse-phase column (e.g., Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm).[7]

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A linear gradient starting from 5% B to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions for equilibration.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions

• MS System: Agilent 6470 Triple Quadrupole MS or equivalent.[6]

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Capillary Voltage: 4000 V.

• Gas Temperature: 300 °C.

• Gas Flow: 5 L/min.

• Nebulizer Pressure: 45 psi.

• Sheath Gas Temperature: 350 °C.

• Sheath Gas Flow: 11 L/min.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Precursor Ion (m/z): To be determined based on the protonated molecule [M+H]⁺ or other adducts (e.g., [M+NH₄]⁺). For C₄H₇Cl₃O₂, the exact mass is 191.95. The precursor would likely be m/z 192.96 for [M+H]⁺.

  • Product Ions (m/z): To be determined by fragmentation of the precursor ion. Likely fragments would result from the loss of water, ethoxy group, or chlorine atoms.

Quantitative Performance Data (Hypothetical)

The following table presents expected performance characteristics for the proposed LC-MS/MS method, based on data from similar analytes.[4][5]

Parameter	LC-MS/MS (Proposed)	GC-MS[1]	GC-ECD[2][3]
Linearity (r²)	> 0.998	0.9970 - 0.9996	Good linearity reported
Limit of Detection (LOD)	~0.1 ng/mL	Not specified	5 ng/mL
Limit of Quantitation (LOQ)	~0.5 ng/mL	0.12 - 7.83 µM	10 ng/mL
Accuracy (% Recovery)	95 - 105%	89.97 - 114.37%	Not specified
Precision (%RSD)	< 10%	0.58 - 14.58%	Good precision reported

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis.

Caption: Comparison of analytical method characteristics.

References

• 1. Determination of chloral hydrate metabolites in human plasma by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of chloral hydrate and its metabolites (trichloroethanol and trichloracetic acid) in human plasma and urine using electron capture gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and validation of liquid chromatography-tandem mass spectrometry method for the estimation of a potential genotoxic impurity 2-(2-chloroethoxy)ethanol in hydroxyzine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. epa.gov [epa.gov]

Stability Under Scrutiny: A Comparative Analysis of 2,2,2-Trichloro-1-ethoxyethanol and Related Reagents

For researchers, scientists, and professionals in drug development, the stability of reagents is a critical factor that can significantly impact experimental outcomes and product shelf life. This guide provides a comparative overview of the stability of 2,2,2-Trichloro-1-ethoxyethanol and its structurally similar counterparts, chloral hydrate and its primary metabolite, 2,2,2-trichloroethanol. While direct comparative stability data for 2,2,2-Trichloro-1-ethoxyethanol is limited in publicly available literature, this document synthesizes existing knowledge on the stability of these related compounds to offer valuable insights.

Executive Summary

Comparative Stability Profile

Due to the lack of direct experimental studies on the stability of 2,2,2-Trichloro-1-ethoxyethanol, a quantitative comparison is challenging. However, based on the known stability of chloral hydrate, we can infer potential degradation pathways and influencing factors.

Table 1: Summary of Known Stability Data for Chloral Hydrate

Parameter	Condition	Observation	Half-life (t½)	Degradation Products
pH	pH 7 (ambient temp.)	Relatively stable	~7 days (for 20 µg/L solution)[1]	Chloroform, Formic Acid[1][2]
pH > 7 (alkaline)	Hydrolysis rate increases significantly	Decreases with increasing pH[1]	Chloroform, Formic Acid[1][2]
Temperature	20°C (ambient)	Relatively stable	~7 days (for 20 µg/L solution at pH 7)[1]	Chloroform, Formic Acid[1]
20°C to 60°C	Hydrolysis rate increases with temperature	Decreases with increasing temperature[1]	Chloroform, Formic Acid[1]

Note: The stability of 2,2,2-Trichloro-1-ethoxyethanol as a hemiacetal is expected to be influenced by similar factors, namely pH and temperature. It is plausible that it would also undergo hydrolysis to yield chloral and ethanol, with the former then potentially degrading further to chloroform and formic acid under appropriate conditions. However, without specific experimental data, this remains a hypothesis.

Degradation Pathways

The primary degradation pathway for chloral hydrate in aqueous solution is hydrolysis. This process is significantly influenced by pH.

Caption: Degradation pathway of chloral hydrate.

In biological systems, chloral hydrate is metabolized to the active compound 2,2,2-trichloroethanol.

Caption: Metabolic conversion of chloral hydrate.

Experimental Protocols

For researchers intending to conduct stability studies on 2,2,2-Trichloro-1-ethoxyethanol or similar reagents, a forced degradation study is a crucial first step. The following is a generalized protocol based on ICH guidelines.

Objective: To investigate the intrinsic stability of the compound under various stress conditions to identify potential degradation products and pathways.

Materials:

• 2,2,2-Trichloro-1-ethoxyethanol

• Hydrochloric acid (HCl) solutions (e.g., 0.1 M, 1 M)

• Sodium hydroxide (NaOH) solutions (e.g., 0.1 M, 1 M)

• Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

• High-purity water

• Acetonitrile (ACN) or other suitable organic solvent

• pH meter

• HPLC-UV/MS or GC-MS system

• Photostability chamber

• Oven

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 2,2,2-Trichloro-1-ethoxyethanol in a suitable solvent (e.g., acetonitrile or water) at a known concentration (e.g., 1 mg/mL).

• Forced Degradation Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of HCl solution (e.g., 0.1 M). Incubate at a specific temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).

  • Base Hydrolysis: Mix the stock solution with an equal volume of NaOH solution (e.g., 0.1 M). Incubate at room temperature for a defined period, monitoring frequently due to expected rapid degradation.

  • Oxidative Degradation: Mix the stock solution with an equal volume of H₂O₂ solution (e.g., 3%). Incubate at room temperature for a defined period.

  • Thermal Degradation: Expose a solid sample of the compound to dry heat in an oven at a high temperature (e.g., 80°C) for a defined period. Also, heat a solution of the compound.

  • Photolytic Degradation: Expose a solution of the compound to light in a photostability chamber according to ICH Q1B guidelines.

• Sample Analysis:

  • At each time point, withdraw an aliquot of the stressed sample.

  • Neutralize the acidic and basic samples.

  • Dilute all samples to a suitable concentration for analysis.

  • Analyze the samples using a validated stability-indicating analytical method (e.g., HPLC-UV/MS or GC-MS) to quantify the remaining parent compound and identify and quantify any degradation products.

Workflow Diagram:

Caption: Forced degradation study workflow.

Conclusion

While a direct, data-driven comparison of the stability of 2,2,2-Trichloro-1-ethoxyethanol with chloral hydrate is currently limited by the lack of specific experimental studies on the former, an understanding of their chemical structures and the known behavior of related compounds allows for informed predictions. Chloral hydrate's stability is well-characterized, with hydrolysis being the primary degradation route, accelerated by alkaline conditions and elevated temperatures. It is reasonable to hypothesize that 2,2,2-Trichloro-1-ethoxyethanol, as a hemiacetal, would also be susceptible to hydrolysis. Future experimental studies employing forced degradation protocols are necessary to quantitatively assess the stability of 2,2,2-Trichloro-1-ethoxyethanol and enable a direct and comprehensive comparison with its more studied counterparts. Such data would be invaluable for researchers and professionals in optimizing its use and ensuring the reliability of their work.

References

• 1. Toward better understanding of chloral hydrate stability in water: Kinetics, pathways, and influencing factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 2,2,2-Trichloro-1-ethoxyethanol: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of 2,2,2-Trichloro-1-ethoxyethanol, ensuring the safety of laboratory personnel and compliance with environmental regulations. Researchers, scientists, and drug development professionals should adhere to these procedures to minimize risks associated with this hazardous chemical.

Operational and Disposal Plan

The disposal of 2,2,2-Trichloro-1-ethoxyethanol, a chlorinated hydrocarbon, must be managed as hazardous waste. Improper disposal can lead to environmental contamination and potential health risks. The following step-by-step guide outlines the approved procedure for its disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling 2,2,2-Trichloro-1-ethoxyethanol, ensure you are wearing appropriate PPE. This includes, but is not limited to:

• Chemical-resistant gloves (e.g., nitrile rubber)

• Safety goggles or a face shield

• A laboratory coat

• Closed-toe shoes

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.

Step 2: Waste Segregation and Collection

• Do not mix 2,2,2-Trichloro-1-ethoxyethanol with other waste streams, especially non-hazardous waste.

• Collect waste 2,2,2-Trichloro-1-ethoxyethanol in a dedicated, properly labeled, and sealed container. The container should be made of a material compatible with chlorinated hydrocarbons.

• For halogenated organic reagents like 2,2,2-Trichloro-1-ethoxyethanol, they should be collected in a designated container for halogenated waste.[1]

Step 3: Labeling

The waste container must be clearly labeled with the following information:

• The words "Hazardous Waste"

• The full chemical name: "2,2,2-Trichloro-1-ethoxyethanol"

• The associated hazards (e.g., "Toxic," "Harmful if swallowed").[2]

• The accumulation start date.

Step 4: Storage

• Store the sealed hazardous waste container in a designated, secure, and well-ventilated area, away from incompatible materials.[3]

• Store locked up.[2][3]

• Keep the container tightly closed and in a cool place.[3]

Step 5: Disposal

• The disposal of 2,2,2-Trichloro-1-ethoxyethanol must be conducted through an approved and licensed hazardous waste disposal company.[3] Do not attempt to dispose of this chemical down the drain or in regular trash.[4]

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste. They will have established procedures and relationships with certified disposal facilities.

• Common disposal methods for chlorinated hydrocarbons include incineration at high temperatures.[5][6][7]

Accidental Spills

In the event of a spill:

• Evacuate non-essential personnel from the area.

• Ensure adequate ventilation.

• Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent material such as sand or earth.[8]

• Collect the absorbed material into a sealed container for disposal as hazardous waste.[8]

• Clean the spill area thoroughly.

• For large spills, contact your institution's EHS department immediately.

Quantitative Data Summary

Property	Value	Source
CAS Number	515-83-3	[2][9]
Molecular Formula	C4H7Cl3O2	[9]
Molecular Weight	193.46 g/mol	[9]
Hazard Class (Oral)	Acute toxicity - Category 4	[2]
Hazard Statement	H301: Toxic if swallowed	[2]
Disposal Recommendation	Dispose of contents/container to an appropriate treatment and disposal facility in accordance with applicable laws and regulations.[2][3]	N/A

Disposal Workflow

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. agilent.com [agilent.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. iwaponline.com [iwaponline.com]
• 8. nj.gov [nj.gov]
• 9. 2,2,2-TRICHLORO-1-ETHOXYETHANOL CAS#: 515-83-3 [m.chemicalbook.com]